5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Core Science & Biosynthesis

Advanced Pharmacophore Engineering: Synthesis, Physicochemical Properties, and Orthogonal Reactivity of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Executive Summary

In modern drug discovery and agrochemical development, the design of highly functionalized heterocyclic scaffolds is paramount. 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine represents a sophisticated, trifunctional building block engineered for modular diversification. By integrating a highly electron-deficient pyrimidine core with strategically placed halogens (chlorine at C4/C6, bromine at C5) and a sterically demanding 1H-pyrrol-1-yl group at C2, this molecule offers unparalleled orthogonal reactivity.

As a Senior Application Scientist, I have structured this whitepaper to dissect the physicochemical properties, outline a self-validating synthetic protocol via the Clauson-Kaas reaction, and detail the mechanistic causality behind its orthogonal downstream functionalization. This guide serves as a definitive resource for medicinal chemists aiming to leverage this scaffold for the rapid assembly of complex kinase inhibitors and novel bioactive heterocycles.

Physicochemical Profile

The reactivity of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is dictated by its electronic distribution. The three halogens exert a strong inductive electron-withdrawing effect (-I), which drastically lowers the pKa of the pyrimidine ring and increases its susceptibility to nucleophilic attack[1]. Concurrently, the pyrrole ring at the C2 position acts as a mild electron donor via resonance (+R), though its effect is sterically restricted due to the torsional angle between the pyrrole and pyrimidine planes.

Quantitative Data Summary

Property	Value	Mechanistic Implication
Molecular Formula	C₈H₄BrCl₂N₃	Defines the highly halogenated, nitrogen-rich core.
Molecular Weight	292.95 g/mol	Optimal for early-stage fragment-based drug design (FBDD).
Exact Mass	290.8966 Da	Critical for high-resolution mass spectrometry (HRMS) tracking.
XLogP3 (Estimated)	~3.5	Indicates moderate lipophilicity, suitable for membrane permeability.
Hydrogen Bond Donors	0	Lacks protic hydrogens, rendering it stable to strong bases.
Hydrogen Bond Acceptors	2	Pyrimidine nitrogens serve as primary H-bond acceptors.
Topological Polar Surface Area (TPSA)	30.7 Ų	Excellent for blood-brain barrier (BBB) penetration if maintained.

Synthetic Methodology: The Clauson-Kaas Condensation

The synthesis of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine cannot be achieved through standard alkylation due to the extreme deactivation of the 2-amino precursor. The three halogens on 2-amino-5-bromo-4,6-dichloropyrimidine render the exocyclic amine weakly nucleophilic. To overcome this thermodynamic barrier, we employ the Clauson-Kaas pyrrole synthesis [2].

Causality of Experimental Choices

The Clauson-Kaas reaction utilizes 2,5-dimethoxytetrahydrofuran (DMTHF) in the presence of a Brønsted acid (glacial acetic acid). The acid serves a dual purpose: it acts as the solvent to ensure high thermal mass during reflux, and it protonates the methoxy groups of DMTHF, driving the ring-opening to form a highly reactive oxonium/carbocation intermediate. This highly electrophilic species forces the weakly nucleophilic 2-amino group to attack, driving the dehydrative cyclization forward[3].

Step-by-Step Experimental Protocol

• Reagent Preparation: Charge a flame-dried, round-bottom flask with 2-amino-5-bromo-4,6-dichloropyrimidine (1.0 equiv, 10 mmol) and glacial acetic acid (0.5 M, 20 mL) under an inert nitrogen atmosphere.

• Electrophile Addition: Add 2,5-dimethoxytetrahydrofuran (DMTHF) (1.2 equiv, 12 mmol) dropwise at room temperature. Note: A slight excess of DMTHF compensates for evaporative loss and ensures complete conversion.

• Thermal Cyclization: Equip the flask with a reflux condenser and heat the mixture to 118 °C (reflux) for 2 to 4 hours. Monitor the reaction via TLC (Hexanes/EtOAc 4:1) until the starting material is consumed.

• Quenching & Neutralization: Cool the reaction mixture to room temperature and slowly pour it into 100 mL of crushed ice. Cautiously neutralize the acetic acid by adding solid NaHCO₃ in portions until CO₂ evolution ceases (pH ~7-8).

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to afford the pure product.

Mechanistic pathway of the Clauson-Kaas pyrrole synthesis in acidic media.

Orthogonal Reactivity & Downstream Applications

The true value of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine lies in its orthogonal functionalization capabilities[4]. The molecule presents two distinct types of reactive carbon-halogen bonds that can be addressed sequentially without cross-interference.

Kinetic Control: SNAr at C4 and C6

The pyrimidine nitrogen atoms activate the C4 and C6 positions via strong resonance electron withdrawal. Consequently, the C-Cl bonds are highly electrophilic. When exposed to nucleophiles (e.g., primary/secondary amines, alkoxides, or thiolates) in the presence of a non-nucleophilic base (like DIPEA), Nucleophilic Aromatic Substitution (SNAr) occurs rapidly at room temperature or mild heating. Because the C5-bromine is situated at a relatively electron-rich position (meta to the nitrogens), it is entirely inert to SNAr conditions.

Thermodynamic Control: Transition-Metal Catalysis at C5

Once the C4 and C6 positions are substituted (which further enriches the electron density of the pyrimidine ring, completely shutting down any residual SNAr reactivity), the C5-bromine becomes the focal point. The C-Br bond is weaker than a C-Cl bond and is highly susceptible to oxidative addition by Palladium(0) complexes. This allows for late-stage Suzuki-Miyaura, Buchwald-Hartwig, or Stille cross-coupling reactions to install aryl, heteroaryl, or complex amine moieties at the C5 position[4].

Orthogonal functionalization workflow exploiting C4/C6 SNAr and C5 Pd-coupling.

Conclusion

5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is a masterclass in pharmacophore engineering. By utilizing the Clauson-Kaas methodology to install a stable pyrrole moiety, chemists can generate a scaffold that perfectly balances stability with extreme, yet programmable, reactivity. The strict orthogonality between the C4/C6 chlorides (SNAr) and the C5 bromide (Pd-catalysis) ensures that complex, trisubstituted pyrimidine libraries can be synthesized with absolute regiocontrol, accelerating the discovery of next-generation therapeutics.

References

• Pyrimidine, 5-bromo-4,6-dichloro- | C4HBrCl2N2 | CID 111605 - PubChem -[Link]

• Clauson-Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - Beilstein Journal of Organic Chemistry -[Link]

• Switchable Catalysis: Modular Synthesis of Functionalized Pyrimidinones via Selective Sulfide and Halide Cross-Coupling Chemistry - Organic Letters (ACS Publications) -[Link]

Sources

• 1. Pyrimidine, 5-bromo-4,6-dichloro- | C4HBrCl2N2 | CID 111605 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. Clauson-Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Advanced Safety Data Sheet (SDS) and Toxicological Profiling of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Executive Summary

In modern drug discovery, highly functionalized halogenated pyrimidines serve as critical scaffolds for the synthesis of kinase inhibitors, nucleoside analogs, and novel agrochemicals. 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is a specialized, electron-deficient building block. Due to its bespoke nature, its toxicological and physicochemical profiles are synthesized by analyzing its core pharmacophore—5-bromo-4,6-dichloropyrimidine[1]—combined with the steric and electronic modulations introduced by the C2-pyrrole moiety.

As a Senior Application Scientist, I have structured this whitepaper to provide researchers with a comprehensive safety data sheet (SDS), a mechanistic toxicity profile, and self-validating experimental protocols to ensure scientific integrity and operator safety during complex synthetic workflows.

Structural & Physicochemical Profiling

The reactivity and subsequent toxicity of this compound are dictated by its molecular architecture. The pyrimidine ring is profoundly electron-deficient due to the cumulative inductive and resonance electron-withdrawing effects of the C4/C6 chlorines, the C5 bromine, and the endocyclic nitrogens. While the C2-pyrrole ring is intrinsically electron-rich, its lone pair is delocalized within its own aromatic system, offering negligible electron donation to the pyrimidine core. Consequently, the C4 and C6 positions remain highly electrophilic.

Table 1: Predicted Physicochemical Properties & Operational Implications

Property	Value	Causality / Operational Implication
Molecular Formula	C8H4BrCl2N3	High halogen content drives lipophilicity and membrane permeability.
Molecular Weight	~292.95 g/mol	Standard small-molecule diffusion kinetics in biological assays.
Physical State	Crystalline Solid	High risk of toxic dust aerosolization during weighing[1].
Solubility	THF, DMF, DCM	Hydrophobic; requires aprotic organic solvents for synthesis[1].
Chemical Stability	Moisture Sensitive	Atmospheric H2O induces slow hydrolysis, releasing corrosive HCl gas[2].

Core Safety Data Sheet (SDS) Architecture

Based on the regulatory data for the parent scaffold (CAS 68797-61-5), this compound must be treated as a severe occupational hazard requiring stringent engineering controls[3].

Table 2: GHS Hazard (H) and Precautionary (P) Statements

Code	Directive	Mechanistic Rationale
H301	Toxic if swallowed	Rapid GI absorption leads to systemic nucleophile depletion[3].
H314	Causes severe skin burns and eye damage	Electrophilic cross-linking of dermal/ocular tissue proteins[2].
P260	Do not breathe dust/fume/vapors.	Inhalation of reactive dust causes irreversible respiratory tract burns[2].
P280	Wear protective gloves/clothing/eye protection.	Barrier defense is mandatory to prevent covalent protein adduction[3].

Mechanistic Toxicity Profile

The toxicity of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is not merely a function of off-target receptor binding, but rather driven by its intrinsic chemical reactivity. As a potent electrophile, it readily undergoes Nucleophilic Aromatic Substitution (SNAr) with biological nucleophiles.

Upon exposure, the C4/C6 halogens are displaced by the sulfhydryl (-SH) groups of intracellular glutathione (GSH) and critical cysteine residues in functional proteins[1]. This rapid scavenging depletes cellular GSH reserves, inducing severe oxidative stress, apoptosis, and macroscopic tissue necrosis (burns)[3].

Fig 1: Mechanistic toxicity pathway via electrophilic SNAr attack on cellular nucleophiles.

Self-Validating Experimental Protocols

To ensure scientific integrity and operator safety, the following protocol outlines the chemoselective mono-amination of the pyrimidine core. This workflow is designed as a self-validating system: successful temperature control is validated by the absence of di-substituted byproducts, and safety is validated by active chemical quenching.

Protocol: Safe Handling and Chemoselective SNAr Substitution

Step 1: Environmental Control & Setup

• Action : Purge a dry Schlenk flask with inert argon gas for 15 minutes.

• Causality : The C4/C6 chlorines are highly sensitive to atmospheric moisture. Hydrolysis degrades the starting material into unreactive pyrimidinols and liberates corrosive HCl gas[2].

• Validation : Utilize anhydrous solvents (KF titration < 50 ppm H₂O) and monitor the internal flask atmosphere with a moisture indicator.

Step 2: Reagent Loading

• Action : Operating strictly within a Class II fume hood, don a P3-rated respirator, nitrile gloves, and safety goggles[2]. Weigh 1.0 equivalent of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine using anti-static weighing boats.

• Causality : The compound is a toxic, corrosive solid[3]. Static discharge can aerosolize fine powders, leading to inhalation exposure.

Step 3: Reaction Execution

• Action : Dissolve the substrate in anhydrous THF. Cool the system to -78°C using a dry ice/acetone bath. Dropwise, add 1.1 equivalents of a secondary amine (e.g., morpholine) followed by 1.5 equivalents of N,N-diisopropylethylamine (DIPEA).

• Causality : The extreme electrophilicity of the pyrimidine ring makes the first SNAr substitution highly exothermic. Low temperatures (-78°C) are critical to arrest the reaction at mono-substitution. DIPEA acts as a non-nucleophilic acid scavenger to neutralize the generated HCl.

• Validation : Monitor reaction progress via LC-MS. The protocol is self-validated when exactly one equivalent of the mono-substituted product is observed, confirming that thermodynamic control successfully prevented di-substitution.

Step 4: Quenching & Decontamination

• Action : Quench the reaction mixture with saturated aqueous NaHCO₃. Submerge all spatulas, weighing boats, and glassware that contacted the neat starting material in a 5% aqueous ethanolamine bath for 24 hours prior to standard washing.

• Causality : Ethanolamine acts as a sacrificial nucleophile. It actively seeks out and reacts with any residual electrophilic pyrimidine dust, forming a non-toxic, water-soluble adduct[1]. This guarantees that downstream dishwashing personnel are not exposed to the active pharmacophore.

Fig 2: Self-validating workflow for the safe handling and decontamination of reactive pyrimidines.

Sources

• 1. Page loading... [guidechem.com]
• 2. 5-溴-4,6-二氯嘧啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Pyrimidine, 5-bromo-4,6-dichloro- | C4HBrCl2N2 | CID 111605 - PubChem [pubchem.ncbi.nlm.nih.gov]

Analytical Characterization and Synthetic Utility of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Executive Summary

In modern drug discovery, the strategic deployment of polyhalogenated heterocyclic scaffolds is a cornerstone of rational drug design. 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine (Chemical Formula: C₈H₄BrCl₂N₃) represents a highly specialized, privileged intermediate. The pyrimidine core serves as a ubiquitous pharmacophore in kinase inhibitors, while the 2-pyrrole substitution provides a lipophilic motif often utilized for hinge-region binding in ATP-competitive active sites.

However, the true architectural value of this molecule lies in its halogenation pattern. The differential electronic environments of the C4/C6 chlorines versus the C5 bromine enable highly predictable, orthogonal reactivity. This whitepaper provides an in-depth technical breakdown of the compound’s physicochemical properties, the causality behind its complex mass spectrometric isotopic signature, and a self-validating protocol for its analytical and synthetic utilization.

Physicochemical Profiling & Monoisotopic Mass

To effectively track this intermediate through multi-step syntheses, precise analytical characterization is required. The distinction between average molecular weight (used for stoichiometric calculations) and monoisotopic exact mass (used for High-Resolution Mass Spectrometry [HRMS]) is critical[1].

Table 1: Core Physicochemical Properties

Property	Value	Causality / Relevance
Chemical Formula	C₈H₄BrCl₂N₃	Defines the elemental composition and degree of unsaturation (Index of Hydrogen Deficiency = 7).
Average Molecular Weight	292.945 g/mol	Calculated using standard atomic weights; essential for bulk reagent weighing and yield calculations.
Monoisotopic Exact Mass	290.89656 Da	Calculated using the most abundant isotopes (¹²C, ¹H, ⁷⁹Br, ³⁵Cl, ¹⁴N); the primary target for HRMS calibration [2].
Rotatable Bonds	1	The single bond connecting the pyrrole to the pyrimidine ring allows for conformational tuning during target binding.
Topological Polar Surface Area	~25.8 Ų	Highly lipophilic and membrane-permeable, making it an ideal core for central nervous system (CNS) targets.

High-Resolution Mass Spectrometry (HRMS) Dynamics

The "M+2 Base Peak" Phenomenon

A common pitfall in the mass spectrometric analysis of polyhalogenated compounds is the misidentification of the molecular ion. Because bromine exists as a nearly 1:1 mixture of ⁷⁹Br and ⁸¹Br, and chlorine exists as a ~3:1 mixture of ³⁵Cl and ³⁷Cl, the monoisotopic mass (M) is not the most abundant peak in the spectrum.

Based on binomial expansion probabilities of the isotopic mixture (1 Br, 2 Cl), the combined probability of the [⁸¹Br, ³⁵Cl₂] and[⁷⁹Br, ³⁵Cl, ³⁷Cl] isotopologues exceeds that of the pure monoisotopic [⁷⁹Br, ³⁵Cl₂] state. Consequently, the M+2 peak becomes the base peak (100% relative abundance) .

Table 2: Calculated Isotopic Distribution for [M+H]⁺ (C₈H₅BrCl₂N₃⁺)

Peak Designation	Exact Mass (m/z)	Relative Abundance	Primary Isotopic Contributors
M	291.9038	~62%	⁷⁹Br, ³⁵Cl, ³⁵Cl
M+2	293.9018	100% (Base Peak)	⁸¹Br, ³⁵Cl, ³⁵Cl and ⁷⁹Br, ³⁵Cl, ³⁷Cl
M+4	295.8998	~45%	⁸¹Br, ³⁵Cl, ³⁷Cl and ⁷⁹Br, ³⁷Cl, ³⁷Cl
M+6	297.8969	~6%	⁸¹Br, ³⁷Cl, ³⁷Cl

Self-Validating LC-QTOF-MS Protocol

To ensure data integrity, analytical workflows must be self-validating. The following protocol utilizes Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS) with built-in System Suitability Tests (SST) to prevent false negatives caused by in-source fragmentation (e.g., premature loss of the halogens).

Step-by-Step Methodology

• System Suitability Test (SST): Inject a known halogenated calibration standard (e.g., Chloramphenicol) to verify that mass accuracy is < 2 ppm and that the isotopic fidelity matches theoretical models. Causality: This validates that the QTOF detector is not suffering from isotopic compression or saturation.

• Sample Preparation: Dissolve the compound to a final concentration of 1 µg/mL in LC-MS grade 50:50 Methanol:Water containing 0.1% Formic Acid. Causality: Formic acid promotes efficient protonation to the [M+H]⁺ state without inducing acidic degradation.

• Chromatographic Separation: Utilize a sub-2 µm C18 UHPLC column. Run a rapid gradient from 5% to 95% Acetonitrile over 5 minutes.

• Soft ESI+ Ionization: Set the capillary voltage to 3.5 kV and the fragmentor voltage low (e.g., 70 V). Causality: High fragmentor voltages will cleave the C-Br bond, leading to a confusing [M-Br]⁺ pseudo-molecular ion.

• Data Deconvolution: Extract the chromatogram at m/z 293.9018 (the M+2 base peak) and verify the presence of the 62:100:45:6 isotopic ratio to confirm structural identity.

Fig 1. Self-validating LC-HRMS workflow for halogenated pyrimidine characterization.

Orthogonal Reactivity in Scaffold Assembly

In synthetic methodology, 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is prized for its programmable, site-selective reactivity [3]. The halogens dictate a strict order of operations based on electronic causality:

• Nucleophilic Aromatic Substitution (SNAr) at C4/C6: The pyrimidine ring nitrogens strongly withdraw electron density, rendering the C4 and C6 positions highly electrophilic. Consequently, the chlorines at these positions are rapidly displaced by nucleophiles (e.g., primary amines or alkoxides) under mild basic conditions.

• Suzuki-Miyaura Cross-Coupling at C5: The C5 position is electronically deactivated toward SNAr (it is meta-like to the nitrogens). However, the C-Br bond is highly susceptible to oxidative addition by Palladium(0) catalysts. Once the electron-withdrawing chlorines are replaced by electron-donating amines in step 1, the pyrimidine ring becomes electron-rich, perfectly priming the C5-Br bond for Suzuki or Buchwald-Hartwig cross-coupling.

This orthogonal sequence allows researchers to build complex, multi-targeted kinase inhibitors without the need for cumbersome protecting group chemistry.

Fig 2. Orthogonal functionalization pathway of the pyrimidine scaffold.

References

• IUPAC Commission on Isotopic Abundances and Atomic Weights. Standard Atomic Weights of the Elements. International Union of Pure and Applied Chemistry. Available at: [Link]

• NIST Mass Spectrometry Data Center. Isotopic Distributions and Exact Mass Calculations. National Institute of Standards and Technology Chemistry WebBook, SRD 69. Available at:[Link]

• National Center for Biotechnology Information (NCBI). Design, Synthesis and Biological Evaluation of Pyrimidine Derivatives as Targeted Therapeutics. PubMed Central (PMC). Available at:[Link]

The Strategic Integration of Halogenation in Pyrimidine Scaffolds for Modern Drug Discovery: A Technical Guide

Preamble: The Enduring Potency of Halogenated Pyrimidines

The pyrimidine nucleus, a fundamental component of life's genetic blueprint, has long been a privileged scaffold in medicinal chemistry.[1] Its inherent ability to mimic endogenous nucleobases provides a unique entry point into the intricate machinery of cellular replication and metabolism.[2] The strategic introduction of halogen atoms onto this scaffold has proven to be a transformative approach in drug discovery, leading to the development of blockbuster anticancer and antiviral therapies.[3][4] This guide provides an in-depth exploration of the preliminary investigation of halogenated pyrimidine derivatives, offering a blend of theoretical underpinnings and practical, field-proven methodologies for researchers, scientists, and drug development professionals. We will delve into the rationale behind experimental choices, providing a self-validating framework for the synthesis, purification, and biological evaluation of these potent molecules.

I. The Foundational Chemistry: Synthesis and Purification of Halogenated Pyrimidine Derivatives

The journey of a novel halogenated pyrimidine therapeutic begins with its synthesis. The choice of synthetic route is critical, as it dictates the feasibility of generating diverse analogs for structure-activity relationship (SAR) studies.

A. The Biginelli Reaction: A Classic and Versatile Approach

The Biginelli reaction, a one-pot, three-component condensation, remains a cornerstone for the synthesis of dihydropyrimidinones, which can be further modified to introduce halogens.[5][6]

Experimental Protocol: Biginelli Reaction for Dihydropyrimidine Synthesis [2][5][7]

• Materials:

  • Aromatic aldehyde (1.0 eq)

  • β-ketoester (e.g., ethyl acetoacetate) (1.0 eq)

  • Urea or thiourea (1.5 eq)

  • Acid catalyst (e.g., HCl, FeCl₃·6H₂O)

  • Ethanol

• Procedure:

  • To a round-bottom flask, add the aromatic aldehyde, β-ketoester, urea/thiourea, and the acid catalyst in ethanol.

  • Reflux the reaction mixture for 4-12 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature, which should induce precipitation of the product.

  • Collect the solid product by vacuum filtration and wash with cold ethanol.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified dihydropyrimidine derivative.

B. Direct Halogenation and Functionalization

The introduction of halogens can be achieved through various methods, including direct halogenation of the pyrimidine ring or by using halogenated starting materials. For instance, the synthesis of the widely used anticancer drug 5-fluorouracil (5-FU) involves the reaction of methyl fluoroacetate with ethyl formate, followed by cyclization with urea.[8]

Experimental Protocol: Synthesis of 5-Fluorouracil (A Representative Method) [4][8][9]

• Step 1: Condensation

  • In a nitrogen-purged reactor, add sodium methoxide to toluene.

  • Initiate the dropwise addition of a portion of ethyl formate, followed by the simultaneous dropwise addition of methyl fluoroacetate and the remaining ethyl formate.

  • Stir the reaction mixture after the addition is complete.

• Step 2: Cyclization

  • Add methanol and additional sodium methoxide to the reaction mixture and stir.

  • Cool the mixture to 15-25°C and add urea to initiate the cyclization reaction.

  • After the reaction is complete, remove the solvent under reduced pressure.

  • Add water to the residue, cool, and stir.

  • Adjust the pH to 3-4 with a suitable acid to precipitate the 5-fluorouracil.

  • Filter the solid product and wash with water.

C. Purification: The Critical Step of Column Chromatography

Purification of the synthesized halogenated pyrimidines is paramount to ensure that biological assays are conducted on compounds of high purity, free from residual reactants or byproducts. Column chromatography is the most common and effective method for this purpose.[10][11][12][13]

Experimental Protocol: Purification of Halogenated Pyrimidines by Column Chromatography [11][12]

• Materials:

  • Silica gel (stationary phase)

  • A suitable solvent system (mobile phase), typically a mixture of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate).

  • Glass column

  • Crude halogenated pyrimidine derivative

• Procedure:

  • Solvent System Selection: Determine the optimal solvent system using TLC. The target compound should have an Rf value of approximately 0.2-0.4.

  • Column Packing: Prepare a slurry of silica gel in the non-polar component of the mobile phase and pour it into the column. Allow the silica to settle into a packed bed, ensuring no air bubbles are trapped.

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase (or a more polar solvent if necessary) and carefully load it onto the top of the silica bed.

  • Elution: Begin eluting the column with the chosen solvent system. If necessary, a gradient elution can be employed by gradually increasing the polarity of the mobile phase to elute compounds with different polarities.

  • Fraction Collection: Collect the eluate in fractions and monitor the composition of each fraction by TLC.

  • Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure to obtain the purified halogenated pyrimidine.

II. Unveiling the Biological Activity: In Vitro Evaluation

With the pure compounds in hand, the next crucial phase is to assess their biological activity. The choice of assays depends on the therapeutic area of interest, with cancer and viral infections being the most prominent for halogenated pyrimidines.

A. Anticancer Activity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess the cytotoxic effects of compounds on cancer cell lines.[14][15][16][17][18]

Experimental Protocol: MTT Assay for Anticancer Activity [14][15][18]

• Materials:

  • Cancer cell lines (e.g., HCT-116, MCF-7)

  • 96-well plates

  • Cell culture medium

  • Halogenated pyrimidine derivatives (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO, acidified isopropanol)

• Procedure:

  • Cell Seeding: Seed the cancer cells in 96-well plates at a predetermined density and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with a range of concentrations of the halogenated pyrimidine derivatives for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

B. Antiviral Activity: The Plaque Reduction Assay

For potential antiviral agents, the plaque reduction assay is a standard method to determine the ability of a compound to inhibit the replication of a plaque-forming virus.[1][3][19][20][21]

Experimental Protocol: Plaque Reduction Assay for Antiviral Activity [1][3][19]

• Materials:

  • Confluent monolayer of susceptible host cells (e.g., Vero cells) in 6-well plates

  • Virus stock with a known titer

  • Halogenated pyrimidine derivatives

  • Cell culture medium

  • Overlay medium (e.g., containing methylcellulose)

  • Crystal violet staining solution

• Procedure:

  • Infection: Infect the confluent cell monolayers with the virus at a multiplicity of infection (MOI) that produces a countable number of plaques.

  • Treatment: After a 1-hour adsorption period, remove the virus inoculum and add the overlay medium containing different concentrations of the test compounds.

  • Incubation: Incubate the plates at 37°C until plaques are visible (typically 2-3 days).

  • Staining: Remove the overlay, fix the cells, and stain with crystal violet.

  • Plaque Counting: Count the number of plaques in each well.

  • Data Analysis: Calculate the percentage of plaque reduction compared to the virus control and determine the EC50 value (the concentration that reduces the number of plaques by 50%).

III. Delving Deeper: Mechanistic Insights and Structure-Activity Relationships

Understanding the mechanism of action and the relationship between chemical structure and biological activity is paramount for rational drug design and optimization.

A. Key Mechanistic Pathways

Halogenated pyrimidines often exert their effects by interfering with critical cellular processes. For instance, fluoropyrimidines like 5-FU are converted intracellularly to metabolites that inhibit thymidylate synthase (TS), an enzyme crucial for DNA synthesis.[22][23][24][25][26] Others, particularly iodo- and bromo-derivatives, can be incorporated into DNA, sensitizing cells to radiation therapy.[27][28]

Caption: Mechanism of Action of Halogenated Pyrimidines.

B. The Concept of Bioisosterism

The strategic replacement of one atom or group of atoms with another that has similar physical or chemical properties is known as bioisosterism.[18][25][29][30][31] In the context of halogenated pyrimidines, the substitution of a hydrogen atom with a halogen can significantly alter the compound's electronic properties, metabolic stability, and binding affinity to its target, often leading to enhanced therapeutic efficacy.[18] For example, the van der Waals radii of fluorine (1.47 Å) and hydrogen (1.20 Å) are similar, allowing fluorine to mimic hydrogen sterically while introducing a potent electronic effect.

C. Structure-Activity Relationship (SAR) Studies

Systematic modification of the halogenated pyrimidine scaffold and evaluation of the resulting biological activity allows for the elucidation of SAR. This iterative process is fundamental to optimizing lead compounds.

Caption: Iterative Workflow for SAR Studies.

IV. Advanced Characterization and Future Directions

To gain a deeper understanding of the molecular interactions and metabolic fate of halogenated pyrimidines, advanced analytical techniques are employed.

A. X-ray Crystallography

Determining the three-dimensional structure of a halogenated pyrimidine derivative bound to its target enzyme (e.g., thymidylate synthase) through X-ray crystallography provides invaluable insights for structure-based drug design.[32][33][34]

Experimental Workflow: X-ray Crystallography of a Protein-Ligand Complex [32]

• Protein Expression and Purification: Overexpress and purify the target protein to high homogeneity.

• Complex Formation: Incubate the purified protein with an excess of the halogenated pyrimidine inhibitor.

• Crystallization: Screen a wide range of crystallization conditions to obtain well-diffracting crystals of the protein-ligand complex.

• Data Collection: Collect X-ray diffraction data from the crystals using a synchrotron source.

• Structure Determination and Refinement: Process the diffraction data to solve and refine the three-dimensional structure of the complex.

B. Mass Spectrometry for Metabolite Analysis

Mass spectrometry is a powerful tool for identifying and quantifying the metabolites of halogenated pyrimidines in biological samples, which is crucial for understanding their pharmacokinetic and pharmacodynamic properties.[35][36][37][38]

General Protocol: LC-MS/MS for Metabolite Analysis [35][36]

• Sample Preparation: Extract the metabolites from biological matrices (e.g., plasma, cell lysates) using techniques like protein precipitation or liquid-liquid extraction.

• Chromatographic Separation: Separate the metabolites using liquid chromatography (LC), typically with a C18 column.

• Mass Spectrometric Detection: Detect and quantify the metabolites using tandem mass spectrometry (MS/MS) in multiple-reaction monitoring (MRM) mode for high sensitivity and selectivity.

V. Concluding Remarks and Future Perspectives

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Introduction: The Pyrrolyl-Pyrimidine Scaffold as a Cornerstone of Modern Drug Discovery

An In-Depth Technical Guide to the Mechanism of Action for Pyrrolyl-Pyrimidine Scaffolds in Biological Systems

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as foundations for successful therapeutics. These "privileged scaffolds" are capable of serving as ligands for a diverse array of biological targets.[1] The pyrrolyl-pyrimidine core is a prominent member of this class, representing a versatile and multifaceted scaffold that has become central to the development of targeted therapies.[2] This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the core mechanisms of action that underpin the biological activity of pyrrolyl-pyrimidine derivatives, with a particular focus on their role as kinase inhibitors.

The power of this scaffold lies in its structural resemblance to endogenous purines, the building blocks of DNA and RNA.[3] Specifically, the pyrrolo[2,3-d]pyrimidine isomer, often referred to as 7-deazapurine, closely mimics adenine, the core component of adenosine triphosphate (ATP).[4] This mimicry is the key to its predominant mechanism of action: competitive inhibition of ATP-dependent enzymes, most notably protein kinases. Kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.[5] By targeting these enzymes, pyrrolyl-pyrimidine derivatives can potently and selectively disrupt aberrant signaling pathways.[2][4] This guide will dissect this mechanism, from the fundamental molecular interactions to the experimental workflows required to validate them.

Core Mechanism of Action: Competitive Kinase Inhibition

The primary mechanism by which pyrrolyl-pyrimidine scaffolds exert their biological effects is through the inhibition of protein kinases. This is achieved by competing with ATP for binding within the enzyme's catalytic site.

Structural Mimicry and Hinge Binding

The kinase domain has a highly conserved ATP-binding pocket. A critical feature of this pocket is the "hinge region," a flexible loop of amino acids that connects the N- and C-terminal lobes of the kinase. The adenine base of ATP forms crucial hydrogen bonds with the backbone of this hinge region.

The pyrrolo[2,3-d]pyrimidine scaffold is a bioisostere of adenine, meaning it has a similar shape and electronic properties.[4] This structural similarity allows it to fit neatly into the ATP-binding pocket and, crucially, to replicate the hydrogen bonding pattern of adenine. Typically, the N1 nitrogen of the pyrimidine ring acts as a hydrogen bond acceptor from a backbone NH group in the hinge, while the NH of the pyrrole ring acts as a hydrogen bond donor to a backbone carbonyl oxygen.[6][7] This two-point hydrogen bond interaction is a foundational element of the scaffold's high-affinity binding and inhibitory activity.

Caption: Core hydrogen bond interactions with the kinase hinge.

Disruption of Downstream Signaling

By occupying the ATP-binding site, the pyrrolyl-pyrimidine inhibitor prevents the kinase from binding ATP. This blocks the transfer of a phosphate group (phosphorylation) to the kinase's substrate proteins. Since phosphorylation is a primary mechanism for activating or deactivating proteins in a signaling cascade, this inhibition effectively shuts down the pathway, leading to a measurable biological response, such as cell cycle arrest or apoptosis.[8][9]

Caption: Disruption of a kinase signaling pathway by an inhibitor.

Key Biological Targets and Therapeutic Applications

The versatility of the pyrrolyl-pyrimidine scaffold is demonstrated by the wide range of kinases it has been shown to inhibit. Strategic modifications to the core structure allow for the development of compounds with high potency and selectivity for specific targets.[4]

Target Kinase Family	Specific Examples	Therapeutic Area	Representative IC50 Values
Receptor Tyrosine Kinases (RTKs)	VEGFR-2, EGFR, CSF1R	Oncology (Anti-angiogenesis, Tumor Growth)	Potent nanomolar inhibition observed for many derivatives.[6][10][11]
Non-Receptor Tyrosine Kinases	Bruton's Tyrosine Kinase (BTK)	Oncology, Autoimmune Disorders	Varies with substitution.[12]
Serine/Threonine Kinases	Akt (PKB), PAK4, CDKs	Oncology (Cell Cycle, Survival)	Sub-micromolar to nanomolar ranges are common.[5][13][14]
Other Targets	Neuropeptide Y5 Receptor	Obesity	Potent antagonists have been identified.[15][16]

This table summarizes general findings; specific IC50 values are highly dependent on the exact chemical structure and assay conditions.

Validating the Mechanism: A Guide to Key Experiments

A cornerstone of drug discovery is the rigorous validation of a compound's proposed mechanism of action. For a pyrrolyl-pyrimidine-based kinase inhibitor, this involves a tiered approach, moving from the isolated enzyme to a complex cellular environment.

Part A: In Vitro Enzymatic Assays

Objective: To directly measure the inhibitory activity of the compound against the purified target kinase and determine its potency, typically expressed as the half-maximal inhibitory concentration (IC50).

Causality & Rationale: This is the most direct and unambiguous test of the hypothesis that the compound inhibits the kinase. By using a purified, recombinant enzyme, confounding factors from a cellular environment are eliminated. This allows for a clean measurement of the compound's intrinsic potency. Luminescence-based assays that measure ATP consumption are common, as a decrease in ATP usage directly correlates with kinase inhibition.[17]

Detailed Experimental Protocol: Luminescence-Based Kinase Inhibition Assay (e.g., Kinase-Glo®) [17][18]

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration might be 10 mM, diluted down in 3-fold or 10-fold steps.

• Assay Plate Setup: Add a small volume (e.g., 1-5 µL) of each diluted compound concentration to the wells of a 384-well or 96-well plate.

  • Negative Control: Include wells with DMSO vehicle only (represents 0% inhibition).

  • Positive Control: Include wells with a known, potent inhibitor for the target kinase (represents ~100% inhibition).

• Kinase Reaction:

  • Prepare a master mix containing the kinase reaction buffer, the specific recombinant kinase enzyme, and its corresponding peptide or protein substrate.

  • Add the master mix to all wells of the assay plate.

  • Allow the plate to incubate for 15-30 minutes at room temperature to permit the compound to bind to the kinase.

• Initiation: Initiate the kinase reaction by adding a solution of ATP to all wells. The final ATP concentration should ideally be at or near the Michaelis constant (Km) for the specific kinase to ensure accurate competitive inhibitor assessment.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C or room temperature) for a predetermined time (e.g., 60 minutes). This time should be within the linear range of the enzymatic reaction.

• Detection:

  • Stop the kinase reaction and measure the remaining ATP by adding the luminescence-based detection reagent (e.g., Kinase-Glo® Reagent). This reagent contains luciferase and luciferin, which produce light in an ATP-dependent reaction.

  • Incubate the plate in the dark for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence in each well using a microplate reader. The light signal will be inversely proportional to kinase activity.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the positive and negative controls.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., a four-parameter logistic model) to determine the IC50 value.

Caption: Workflow for an in vitro kinase inhibition assay.

Part B: Cell-Based Assays

Objective: To determine if the compound's enzymatic potency translates into a functional effect in a living cell. This assesses cell permeability, target engagement in a physiological context, and overall cytotoxicity.

Causality & Rationale: A compound can be a potent enzyme inhibitor in vitro but fail in a cellular context due to poor membrane permeability or rapid metabolism. Therefore, cell-based assays are a critical secondary screen. The MTT assay is a widely used method to measure cell viability, which is expected to decrease if the targeted kinase is critical for cell survival and proliferation.[19][20]

Detailed Experimental Protocol: MTT Cytotoxicity Assay [19][20]

• Cell Seeding: Seed cancer cells (chosen based on the relevance of the kinase target) in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well). Incubate overnight (~24 hours) to allow cells to adhere.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in the cell culture medium.

  • Remove the old medium from the wells and replace it with the medium containing the various concentrations of the test compound.

  • Include a vehicle control (medium with the same percentage of DMSO as the highest compound concentration). A standard chemotherapeutic agent (e.g., Doxorubicin) can be used as a positive control.

• Incubation: Incubate the plate for a specified period, typically 48 or 72 hours, in a humidified incubator at 37°C with 5% CO2.

• MTT Addition: After the treatment period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; typically 5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add a solubilizing agent (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the formazan crystals, resulting in a colored solution.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control wells. Determine the IC50 value (the concentration that inhibits cell growth by 50%) by plotting viability against the log of compound concentration.

Caption: Workflow for a cell-based cytotoxicity (MTT) assay.

Conclusion

The pyrrolyl-pyrimidine scaffold is a powerful and adaptable platform in modern drug discovery. Its fundamental mechanism of action, rooted in the structural mimicry of adenine, allows for the potent and competitive inhibition of protein kinases, a critical class of enzymes implicated in numerous human diseases.[4] The ability to rationally modify the scaffold's core structure enables medicinal chemists to fine-tune potency, selectivity, and pharmacokinetic properties, leading to the development of highly effective targeted therapies.[2][4] The systematic experimental validation, progressing from direct enzymatic inhibition to functional cellular outcomes, provides the necessary evidence to confirm this mechanism and advance these promising compounds through the drug development pipeline. As our understanding of cellular signaling continues to grow, the pyrrolyl-pyrimidine scaffold will undoubtedly remain a key structural motif in the design of next-generation precision medicines.

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The Advent of a Novel Pyrrolopyrimidine: A Technical Guide to the Conceptual Synthesis and Potential of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its fusion with a pyrrole ring to form the pyrrolopyrimidine nucleus gives rise to a class of compounds with a broad spectrum of biological activities, including potent kinase inhibition.[3][4] This guide delineates a proposed pathway for the discovery and synthesis of a novel, yet uncharacterized, pyrrolopyrimidine derivative: 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine. By leveraging established synthetic methodologies for analogous heterocyclic systems, we present a comprehensive, step-by-step protocol for its conceptual synthesis. This document is intended for researchers and professionals in drug development, providing a technical foundation for the exploration of this promising new chemical entity.

Introduction: The Rationale for Pursuing a Novel Pyrrolopyrimidine

The pyrrolopyrimidine core is a privileged scaffold in drug discovery, with derivatives showing promise as anti-inflammatory and antioxidant agents.[5] The strategic placement of halogen atoms on the pyrimidine ring offers multiple vectors for further functionalization through nucleophilic aromatic substitution (SNAr) and cross-coupling reactions, allowing for the fine-tuning of a molecule's physicochemical and pharmacological properties.[6][7] The addition of a bromine atom at the C5 position, in particular, can enhance binding affinities and provides a handle for late-stage diversification.

This guide proposes a logical and efficient three-step synthesis to access 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine, a molecule designed to combine the advantageous features of a halogenated pyrimidine with the biologically active pyrrole moiety. The proposed synthesis is grounded in well-documented chemical transformations, ensuring a high probability of success.

Proposed Synthetic Pathway

The synthesis of the target compound is envisioned in three key stages, commencing with the preparation of a dichlorinated aminopyrimidine precursor, followed by the construction of the pyrrole ring, and culminating in the regioselective bromination of the pyrimidine core.

Caption: Proposed three-step synthesis of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Step 1: Synthesis of 2-Amino-4,6-dichloropyrimidine

The initial step involves the conversion of the readily available 2-amino-4,6-dihydroxypyrimidine to its dichlorinated counterpart. This transformation is crucial for activating the pyrimidine ring for subsequent reactions.

Causality of Experimental Choice: The use of phosphorus oxychloride (POCl3) is a standard and effective method for the chlorination of hydroxypyrimidines.[1] The addition of an amine base, such as N,N-dimethylaniline or triethylamine, is critical to neutralize the HCl generated during the reaction, preventing unwanted side reactions and improving the overall yield.[4][8] Conducting the reaction at a controlled temperature below reflux is essential to minimize the formation of by-products.[9]

Detailed Experimental Protocol:

• To a four-necked round-bottom flask equipped with a mechanical stirrer, condenser, and addition funnel, charge phosphorus oxychloride (3.5 molar equivalents) and 2-amino-4,6-dihydroxypyrimidine (1 molar equivalent).[9]

• Heat the resulting slurry to 55-60°C with stirring.

• Slowly add N,N-dimethylaniline (2.0 molar equivalents) via the addition funnel over 3 hours, maintaining the reaction temperature between 60-70°C.[4]

• After the addition is complete, continue stirring for an additional hour at the same temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and water.

• Neutralize the acidic solution with a 10N sodium hydroxide solution while maintaining the temperature below 20°C with external cooling.

• Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry in a vacuum oven at 50°C to yield 2-amino-4,6-dichloropyrimidine.

Step 2: Synthesis of 4,6-Dichloro-2-(1H-pyrrol-1-yl)pyrimidine

The second step is the formation of the pyrrole ring onto the aminopyrimidine precursor via the Clauson-Kaas reaction. This reaction is a robust and widely used method for the synthesis of N-substituted pyrroles.[5][10]

Causality of Experimental Choice: The Clauson-Kaas reaction provides a direct route to N-substituted pyrroles from primary amines and 2,5-dialkoxytetrahydrofurans.[5] The use of an acid catalyst, typically acetic acid, facilitates the hydrolysis of the 2,5-dimethoxytetrahydrofuran to the reactive intermediate, which then condenses with the primary amine.[11] Microwave-assisted conditions can also be employed to accelerate the reaction.[11]

Detailed Experimental Protocol:

• In a microwave-safe reaction vessel, combine 2-amino-4,6-dichloropyrimidine (1 molar equivalent), 2,5-dimethoxytetrahydrofuran (1.2 molar equivalents), and glacial acetic acid.

• Seal the vessel and heat the mixture in a microwave reactor at 170°C for 15 minutes.[11]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to afford 4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Step 3: Synthesis of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

The final step is the regioselective bromination of the pyrimidine ring at the C5 position.

Causality of Experimental Choice: The C5 position of the pyrimidine ring is susceptible to electrophilic substitution. 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a mild and efficient brominating agent for pyrimidine and purine nucleosides, often providing clean reactions and high yields.[12] The use of an aprotic solvent like dichloromethane (CH2Cl2) is ideal for this reaction.

Detailed Experimental Protocol:

• Dissolve 4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine (1 molar equivalent) in dichloromethane in a round-bottom flask.

• Add 1,3-dibromo-5,5-dimethylhydantoin (1.1 molar equivalents) to the solution.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the residue by flash column chromatography to obtain the final product, 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Physicochemical Properties (Predicted)

The following table summarizes the predicted physicochemical properties of the target compound. These values are estimated based on the known properties of structurally similar molecules.

Property	Predicted Value	Source
Molecular Formula	C8H4BrCl2N3	-
Molecular Weight	308.95 g/mol	-
XLogP3	3.5	PubChem Analog
Hydrogen Bond Donor Count	0	PubChem Analog
Hydrogen Bond Acceptor Count	3	PubChem Analog

Potential Applications in Drug Discovery

The 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine scaffold holds significant potential for the development of novel therapeutic agents. The pyrrolopyrimidine core is a known pharmacophore in a variety of biologically active molecules, including:

• Kinase Inhibitors: Many pyrrolopyrimidine derivatives have been investigated as potent inhibitors of various kinases, which are crucial targets in oncology.[4]

• Anti-inflammatory Agents: The pyrrolopyrimidine scaffold has been shown to possess anti-inflammatory properties, making it a promising starting point for the development of new treatments for inflammatory diseases.[5]

• Antiviral and Antibacterial Agents: The structural similarity of pyrrolopyrimidines to purine nucleosides suggests potential applications as antiviral and antibacterial agents.[3]

The presence of two reactive chlorine atoms and a bromine atom provides ample opportunities for the synthesis of a diverse library of derivatives for structure-activity relationship (SAR) studies.

Conclusion

This technical guide outlines a feasible and scientifically sound pathway for the synthesis of the novel compound 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine. By employing well-established synthetic transformations, this guide provides a solid foundation for the practical realization of this molecule. The inherent potential of the pyrrolopyrimidine scaffold, combined with the strategic halogenation pattern of the target compound, makes it a compelling candidate for further investigation in the field of drug discovery.

References

• Synthesis of 5-(4-bromophenyl)

• Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC. [Link]

• Synthetic Entries to and Biological Activity of Pyrrolopyrimidines | Chemical Reviews. [Link]

• Pyrrole–Aminopyrimidine Ensembles: Cycloaddition of Guanidine to Acylethynylpyrroles - PMC. [Link]

• US Patent for Process for preparing 2-amino-4,6-dichloropyrimidine.

• Synthesis of pyrrole–aminopyrimidines from pyrrol-2-ylhexynones and guanidine. Previous work. - ResearchGate. [Link]

• US Patent for Process for the preparation of 2-amino-4,6-dichloro-pyrimidine.
• Synthetic Entries to and Biological Activity of Pyrrolopyrimidines | Chemical Reviews. (URL not available)

• Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles - Arkivoc. [Link]

• 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production - PMC. [Link]

• (PDF) Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine - ResearchGate. [Link]

• Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction - ACS Publications. [Link]

• Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-dimethylhydantoin - PMC. [Link]

• Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - ResearchGate. [Link]

• CN108997223B - Preparation method of 5- (4-bromophenyl)

• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde - MDPI. [Link]

• CN103420903A - Method for synthesizing 5-Bromo-2, 4-dichloropyridine - Google P

• An overview on synthesis and biological activity of pyrimidines - World Journal of Advanced Research and Reviews. [Link]

• Clauson-Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PubMed. [Link]

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics-Chemistry. [Link]

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Protocols & Analytical Methods

Step-by-step synthesis route for 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Introduction and Strategic Rationale

The compound 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is a highly functionalized, electron-deficient heterocyclic building block. In modern drug discovery, particularly in the development of kinase inhibitors, pyrimidine scaffolds with orthogonal halogen handles are critical for sequential, site-selective cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig aminations)[1].

Mechanistic Causality & Route Selection: A common pitfall in synthesizing 2-substituted pyrimidines is attempting a direct Nucleophilic Aromatic Substitution (SNAr) of pyrrole onto 5-bromo-2,4,6-trichloropyrimidine. Because the 4- and 6-positions are significantly more electrophilic (due to the adjacent endocyclic nitrogens) than the 2-position, direct SNAr yields complex, inseparable mixtures of regioisomers.

To achieve absolute regiocontrol, this protocol utilizes a de novo ring-construction strategy. By starting with 2-amino-4,6-dichloropyrimidine, we lock the substitution pattern. An electrophilic bromination installs the C5-bromide[2]. Subsequently, a Clauson-Kaas reaction (a variant of the Paal-Knorr synthesis) converts the primary exocyclic amine exclusively into a 1H-pyrrole ring, avoiding SNAr regioselectivity issues entirely.

Strategic rationale and two-step synthesis workflow for the target pyrimidine.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements and expected yields for the validated two-step synthesis.

Step	Reagent / Substrate	MW ( g/mol )	Equivalents	Amount	Role in Reaction
1	2-Amino-4,6-dichloropyrimidine	163.99	1.00	32.8 g	Starting Material
1	Bromine (Br2)	159.81	1.10	11.3 mL	Electrophile
1	Sodium Bicarbonate (NaHCO3)	84.01	2.10	35.0 g	Acid Scavenger / Buffer
2	2-Amino-5-bromo-4,6-dichloropyrimidine	242.89	1.00	24.3 g	Intermediate Substrate
2	2,5-Dimethoxytetrahydrofuran (2,5-DMT)	132.16	1.20	15.6 mL	Pyrrole Precursor (Acetal)
2	Glacial Acetic Acid (AcOH)	60.05	Solvent	150 mL	Catalyst & Solvent

Step-by-Step Experimental Methodologies

Protocol A: Synthesis of 2-Amino-5-bromo-4,6-dichloropyrimidine

Objective: Electrophilic halogenation of the pyrimidine C5 position.

Scientific Insight: The C5 position of 2-amino-4,6-dichloropyrimidine is activated toward electrophilic aromatic substitution by the electron-donating C2-amino group. However, the generation of hydrobromic acid (HBr) during bromination can lead to the undesired hydrolysis of the C4/C6 chlorides to hydroxides. To prevent this, the reaction is heavily buffered with sodium bicarbonate[2].

• Preparation: In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer and an addition funnel, suspend 2-amino-4,6-dichloropyrimidine (32.8 g, 0.2 mol) in 600 mL of a 50% aqueous methanol solution (v/v).

• Buffering: Add sodium bicarbonate (20.0 g, 0.238 mol) to the suspension and stir at room temperature (20 °C) until a uniform slurry is achieved[2].

• Electrophilic Addition: Charge the addition funnel with elemental bromine (11.3 mL, 0.22 mol). Add the bromine dropwise over 45 minutes. Maintain the internal temperature below 25 °C using a water bath.

• Secondary Buffering: Once the addition is complete, add an additional portion of sodium bicarbonate (15.0 g, 0.178 mol) to neutralize the remaining HBr generated during the final stages of the reaction[2].

• Isolation: Stir the reaction mixture for an additional 2 hours at room temperature. The product will precipitate as a dense solid. Filter the solid under vacuum, wash sequentially with cold water (2 × 100 mL) and cold methanol (50 mL), and dry in vacuo at 45 °C to afford 2-amino-5-bromo-4,6-dichloropyrimidine as an off-white solid.

Protocol B: Clauson-Kaas Synthesis of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Objective: Conversion of the primary amine to a pyrrole ring.

Scientific Insight: The Clauson-Kaas reaction relies on the acid-catalyzed hydrolysis of 2,5-dimethoxytetrahydrofuran into succinaldehyde in situ. The highly deactivated nature of the 2-aminopyrimidine (due to the electron-withdrawing halogens) requires elevated temperatures and a neat acidic solvent (glacial acetic acid) to drive the initial imine formation and subsequent cyclization.

• Reaction Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve 2-amino-5-bromo-4,6-dichloropyrimidine (24.3 g, 0.1 mol) in 150 mL of glacial acetic acid.

• Acetal Addition: Add 2,5-dimethoxytetrahydrofuran (15.6 mL, 0.12 mol) in a single portion.

• Cyclization: Heat the reaction mixture to 90 °C using a precisely controlled oil bath. Monitor the reaction via TLC (Hexanes/EtOAc 4:1) or LC-MS. The reaction typically reaches full conversion within 4 to 6 hours.

• Quenching: Allow the mixture to cool to room temperature. Slowly pour the crude mixture into 600 mL of crushed ice-water while stirring vigorously.

• Neutralization & Extraction: Carefully neutralize the aqueous mixture to pH 7 using solid sodium carbonate (Na2CO3). Extract the aqueous phase with ethyl acetate (3 × 200 mL).

• Purification: Wash the combined organic layers with brine (150 mL), dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 10% EtOAc in Hexanes) to yield the pure 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Self-Validating Analytical Signatures

To ensure the trustworthiness of the synthesized protocol, the isolated material must be validated against these expected analytical parameters:

• 1H NMR (400 MHz, CDCl3): The disappearance of the broad -NH2 singlet (~5.5 ppm) and the appearance of two distinct pyrrole signals: a triplet-like multiplet at ~7.80 ppm (2H, pyrrole α-protons) and a triplet-like multiplet at ~6.35 ppm (2H, pyrrole β-protons). The pyrimidine ring has no protons, making the spectrum exceptionally clean.

• LC-MS (ESI+): The molecule contains one bromine and two chlorines, resulting in a highly distinctive isotopic envelope. The expected[M+H]+ mass is approximately m/z 291.9, with a characteristic M : M+2 : M+4 : M+6 ratio dictated by the 79Br/81Br and 35Cl/37Cl natural abundances.

References

• Biaryl compounds useful for the treatment of human diseases in oncology, neurology and immunology - Google Patents. Google Patents.
• The Journal of Organic Chemistry 1973 Volume.38 No.26. Department of Science Service (DSS).

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Application Note: Orthogonal Functionalization of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine in Pharmaceutical Synthesis

Executive Summary & Chemical Rationale

In modern medicinal chemistry, the rapid assembly of complex, multi-substituted heteroaromatics is critical for library generation and lead optimization. 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine represents a highly privileged, multi-vector electrophilic scaffold. It is particularly valuable in the development of kinase inhibitors (e.g., JAK, CDK, and Mnk/Pim inhibitors) where the pyrimidine core acts as the central hinge-binding motif, and the C2-pyrrole acts as a specific pharmacophore for hydrophobic pocket interactions[1][2].

As a Senior Application Scientist, I frequently leverage this scaffold due to its predictable orthogonal reactivity . The causality behind its synthetic utility lies in the electronic differentiation of its halogenated positions:

• C4 and C6 (Chlorines): Highly activated toward Nucleophilic Aromatic Substitution (SNAr) due to the electron-withdrawing nature of the adjacent pyrimidine nitrogens. The first substitution is rapid, but the resulting electron-donating substituent (e.g., an amine) deactivates the ring, making the second SNAr at C6 much slower. This allows for precise, temperature-controlled regioselectivity[3].

• C5 (Bromine): Relatively inert to SNAr but highly susceptible to oxidative addition by Palladium(0). Because the C–Br bond has a lower bond dissociation energy than the C–Cl bond, Suzuki-Miyaura or Buchwald-Hartwig cross-couplings can be executed at C5 without disturbing the remaining C6 chlorine[4].

This guide provides field-proven protocols for the sequential, regioselective functionalization of this intermediate.

Physicochemical Properties & Handling

Proper handling and storage are critical to preventing premature hydrolysis of the highly reactive C4/C6 chlorines.

Property	Value / Description
Chemical Name	5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine
Molecular Formula	C8H4BrCl2N3
Molecular Weight	~292.95 g/mol
Appearance	Pale yellow to off-white crystalline solid
Solubility	Soluble in DMF, DMSO, DCM, THF; Insoluble in Water
Reactivity Profile	Moisture-sensitive (hydrolysis of C-Cl bonds). Light-sensitive (C-Br bond).
Storage Conditions	Inert atmosphere (Argon/N2), desiccated, 2–8°C.

Mechanistic Workflow: Orthogonal Reactivity Pathway

The following workflow illustrates the strategic sequencing required to fully functionalize the pyrimidine core without triggering competitive side reactions.

Figure 1: Step-wise orthogonal functionalization of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Experimental Protocols

Protocol A: Regioselective Mono-SNAr at C4

Objective: Introduce a primary or secondary amine at the C4 position while leaving the C5 bromine and C6 chlorine intact. Causality: We use a strict 1:1 stoichiometry and a mild base (DIPEA) at low temperatures. The initial C4 substitution is fast. Once the amine is installed, it donates electron density into the pyrimidine ring via resonance, significantly raising the activation energy required for the second SNAr at C6[3][5].

Materials:

• 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine (1.0 equiv)

• Amine nucleophile (e.g., anilines or aliphatic amines) (1.05 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask purged with Argon, dissolve the pyrimidine scaffold (1.0 equiv) in anhydrous THF (0.2 M concentration).

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath. Critical Step: Failure to cool the reaction will result in a mixture of mono- and di-substituted products.

• Addition: Add DIPEA (2.0 equiv) to the solution, followed by the dropwise addition of the amine nucleophile (1.05 equiv) dissolved in a minimal amount of THF.

• Reaction: Stir the mixture at 0°C for 1 hour, then allow it to slowly warm to room temperature. Monitor via LC-MS or TLC until the starting material is consumed (typically 2–4 hours).

• Workup: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc) to yield the C4-mono-substituted intermediate.

Protocol B: Suzuki-Miyaura Cross-Coupling at C5

Objective: Couple an aryl or heteroaryl boronic acid at the C5 position. Causality: The C–Br bond is selectively activated over the C–Cl bond by choosing a Palladium catalyst with a bulky bidentate ligand like Pd(dppf)Cl2. The steric bulk of the ligand facilitates rapid reductive elimination and prevents unwanted oxidative addition into the stronger C–Cl bond at C6[4].

Materials:

• C4-substituted intermediate from Protocol A (1.0 equiv)

• Aryl boronic acid or pinacol ester (1.2 equiv)

• Pd(dppf)Cl2·CH2Cl2 adduct (0.05 equiv / 5 mol%)

• 2M Aqueous Na2CO3 (3.0 equiv)

• 1,4-Dioxane (degassed)

Step-by-Step Methodology:

• Preparation: To a microwave vial or Schlenk flask, add the C4-substituted intermediate (1.0 equiv) and the aryl boronic acid (1.2 equiv).

• Solvent & Base: Add 1,4-Dioxane to achieve a 0.1 M concentration, followed by the 2M aqueous Na2CO3 solution.

• Degassing: Sparge the mixture with Argon for 10 minutes. Critical Step: Oxygen will deactivate the Pd(0) catalyst and cause homocoupling of the boronic acid.

• Catalyst Addition: Quickly add the Pd(dppf)Cl2 catalyst (5 mol%), seal the vessel, and heat to 80°C in an oil bath (or 100°C in a microwave reactor for 20 minutes).

• Monitoring: Monitor by LC-MS. The C5-Br mass should disappear, replaced by the coupled product mass. The C6-Cl isotope pattern (M / M+2 ratio of 3:1) must remain visible in the mass spectrum.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black. Wash the filtrate with water and brine, dry over Na2SO4, and concentrate.

• Purification: Purify via reverse-phase HPLC or silica gel chromatography to isolate the C4, C5-disubstituted intermediate.

Troubleshooting & Optimization Matrix

Observed Issue	Root Cause (Causality)	Recommended Solution
Formation of C4/C6 di-SNAr product in Protocol A	Nucleophile is highly reactive or temperature is too high, overcoming the resonance deactivation of the first substitution.	Strictly maintain 0°C during addition. Use exactly 1.0 to 1.05 equivalents of nucleophile. Switch solvent to DCM to lower solubility/reactivity.
Dehalogenation (Loss of C6-Cl) during Suzuki Coupling	Prolonged heating or use of highly electron-rich, unhindered phosphine ligands (e.g., P(t-Bu)3) which activate the C-Cl bond.	Strictly limit reaction time. Ensure Pd(dppf)Cl2 is used. Lower the temperature to 70°C if the boronic acid is highly reactive.
Poor yield in Suzuki Coupling	Protodeboronation of the boronic acid competing with the cross-coupling cycle.	Use the boronic acid pinacol ester (Bpin) instead of the free boronic acid. Add a trace amount of water to accelerate the transmetalation step.
Sluggish second SNAr at C6 (Final Step)	The pyrimidine ring is heavily deactivated by the C4-amine and C5-aryl groups.	Switch to a stronger base (e.g., NaH or Cs2CO3), use a polar aprotic solvent (DMF or NMP), and increase temperature to 100–120°C.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Page loading... [wap.guidechem.com]

Application Note: Chemoselective Nucleophilic Aromatic Substitution (SNAr) Protocols for 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Introduction & Mechanistic Rationale

The functionalization of highly halogenated pyrimidines is a cornerstone of modern medicinal chemistry, providing access to diverse kinase inhibitors, peptidomimetics, and biologically active heterocycles[1]. Among these scaffolds, 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine presents a unique and highly programmable electrophilic hub.

Designing successful SNAr protocols for this specific molecule requires a deep understanding of its electronic and steric microenvironment:

• The 4,6-Dichloro Activation: The pyrimidine ring nitrogens strongly withdraw electron density from the 2, 4, and 6 positions. Because the 4 and 6 positions bear electronegative chloride leaving groups, they are highly susceptible to nucleophilic attack[2].

• The 2-(1H-pyrrol-1-yl) Effect: In standard 2-aminopyrimidines, the exocyclic nitrogen's lone pair donates electron density into the pyrimidine ring via resonance, severely dampening SNAr reactivity. However, in a 2-pyrrolyl substituent, the nitrogen lone pair is fundamentally tied up in the 6π aromatic Hückel system of the pyrrole ring. Consequently, resonance donation into the pyrimidine core is heavily restricted, maintaining the intense electrophilicity of the C4/C6 positions.

• The 5-Bromo Shielding: The bromine atom at C5 exerts a dual effect. Inductively, it withdraws electrons, further stabilizing the anionic Meisenheimer complex intermediate and accelerating the reaction[3]. Sterically, its large van der Waals radius (1.85 Å) shields the adjacent C4 and C6 positions. This steric bulk is highly advantageous: it slows down the reaction of bulky nucleophiles, allowing for exquisite chemocontrol when performing sequential mono- and bis-substitutions.

Fig 1: Addition-elimination mechanism via the stabilized Meisenheimer complex intermediate.

Sequential SNAr Strategy

Because the starting pyrimidine is symmetrical, the first nucleophilic attack can occur at either C4 or C6, yielding the same product. However, once the first nucleophile (e.g., an amine or alkoxide) is installed, it donates electron density into the pyrimidine ring, significantly deactivating the remaining C6-Cl bond towards further substitution[4].

This electronic deactivation allows for a robust, step-wise functionalization strategy:

• Mono-SNAr: Conducted at low temperatures (0 °C to RT) with mild bases to prevent over-reaction.

• Bis-SNAr: Requires forcing conditions (elevated temperatures, stronger bases like NaH, or polar aprotic solvents) to overcome the deactivated nature of the mono-substituted intermediate.

Fig 2: Sequential SNAr workflow highlighting chemoselective mono- and bis-substitution stages.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific visual and analytical cues, researchers can confirm reaction progress in real-time without relying solely on end-point analysis.

Protocol A: Chemoselective Mono-SNAr with Aliphatic Amines

Objective: Selectively displace one chloride at C4 while leaving the C6 chloride intact.

Reagents:

• 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine (1.0 eq)

• Primary or Secondary Aliphatic Amine (e.g., Morpholine) (1.05 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF) (0.2 M)

Step-by-Step Methodology:

• Preparation: Dissolve the pyrimidine starting material in anhydrous THF in an oven-dried flask under an inert atmosphere (N₂ or Ar).

• Cooling: Cool the clear solution to 0 °C using an ice-water bath. Causality: Low temperature suppresses the formation of the bis-substituted byproduct.

• Base Addition: Add DIPEA (1.5 eq) via syringe.

• Nucleophile Addition: Add the amine (1.05 eq) dropwise over 5 minutes.

• Self-Validation (Visual): Within 15–30 minutes, the reaction mixture will transition from a clear solution to a cloudy suspension. Causality: This is the precipitation of DIPEA·HCl salts, providing immediate visual confirmation that chloride displacement is actively occurring.

• Monitoring: Stir at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor via LC-MS.

  • Self-Validation (Analytical): The starting material exhibits a distinct isotopic cluster for 1 Br and 2 Cl atoms (M, M+2, M+4, M+6). The successful mono-SNAr product will show a mass shift corresponding to the loss of Cl and addition of the amine, with a new isotopic signature for 1 Br and 1 Cl (M, M+2, M+4).

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Forcing Bis-SNAr with Anilines or Alkoxides

Objective: Displace the remaining, deactivated C6 chloride.

Reagents:

• Mono-substituted Pyrimidine Intermediate (1.0 eq)

• Nucleophile (e.g., Aniline or Sodium Alkoxide) (2.0 - 3.0 eq)

• Base: DIPEA (3.0 eq) for anilines; NaH (2.0 eq) for alcohols.

• Solvent: n-Butanol (n-BuOH) for thermal amine SNAr; Anhydrous DMF for alkoxides.

Step-by-Step Methodology (For Anilines):

• Preparation: Suspend the mono-substituted intermediate and the aniline derivative in n-BuOH (0.1 M) in a pressure-rated sealed tube.

• Base Addition: Add DIPEA (3.0 eq). Causality: A large excess of base and a protic solvent with a high boiling point (n-BuOH) are required to facilitate proton transfer and stabilize the transition state of the deactivated ring.

• Heating: Seal the tube and heat to 100–110 °C for 12–24 hours.

• Self-Validation (Analytical): Monitor by TLC. The highly polar bis-amino product will have a significantly lower Rf value than the mono-substituted intermediate. On LC-MS, the isotopic pattern will simplify to a 1 Br signature (M, M+2), confirming the total loss of chlorine.

• Workup: Cool to room temperature. The product often precipitates directly from the n-BuOH upon cooling. If so, isolate via vacuum filtration and wash with cold ethanol. If no precipitation occurs, remove the solvent in vacuo and purify via chromatography.

Quantitative Data & Substrate Scope

The following table summarizes the optimized conditions and expected outcomes for various nucleophile classes reacting with 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Nucleophile Type	Target Position	Reagents & Base	Solvent	Temp (°C)	Time (h)	Expected Yield	Selectivity
Primary Aliphatic Amine	Mono (C4)	Amine (1.05 eq), DIPEA (1.5 eq)	THF	0 to RT	2 - 4	85 - 95%	>98% Mono
Sec. Aliphatic Amine (Bulky)	Mono (C4)	Amine (1.1 eq), DIPEA (2.0 eq)	DCM	RT	4 - 8	75 - 85%	>99% Mono
Aniline (Electron-Rich)	Bis (C6)	Aniline (2.5 eq), DIPEA (3.0 eq)	n-BuOH	110	16 - 24	60 - 80%	N/A (Bis)
Sodium Alkoxide	Mono (C4)	NaOR (1.0 eq)	THF	-78 to 0	1 - 2	70 - 85%	90% Mono
Thiolate	Mono (C4)	R-SH (1.0 eq), K₂CO₃ (1.5 eq)	DMF	0	1	85 - 90%	>95% Mono

Note: Thiolates are highly nucleophilic and prone to bis-substitution if strict stoichiometry and temperature controls (0 °C) are not maintained.

References

• Chemoselective Reactions of 4,6-Dichloro-2-(methylsulfonyl)pyrimidine and Related Electrophiles with Amines Source: Synthesis 2013, 45(13): 1764-1784 (Thieme Connect / ResearchGate) URL:[Link][2],[5]

• Sequential Nucleophilic Substitution on Halogenated Triazines, Pyrimidines, and Purines: A Novel Approach to Cyclic Peptidomimetics Source: The Journal of Organic Chemistry, ACS Publications URL:[Link][1],[4]

• Synthesis of New Pyrimido[4,5-e][1,2,4]triazolo[3,4-b][1,3,4]thiadiazine Derivatives via S/N Smiles Rearrangement Source: ResearchGate (Discusses SNAr reactivity of the 5-bromo-4,6-dichloropyrimidine scaffold) URL:[Link][3],[6]

Sources

• 1. Sequential nucleophilic substitution on halogenated triazines, pyrimidines, and purines: a novel approach to cyclic peptidomimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note: Regioselective Suzuki-Miyaura Cross-Coupling of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

The functionalization of polyhalogenated heterocycles is a cornerstone of modern drug discovery, enabling the modular assembly of complex pharmacophores. The compound 5-bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine presents a unique synthetic challenge and a high-value opportunity. It contains three distinct halogenated sites (C4, C5, C6) alongside an electron-donating pyrrole moiety at C2.

This Application Note details the mechanistic rationale, field-proven protocols, and analytical data required to achieve precise, sequential Suzuki-Miyaura cross-couplings on this highly functionalized scaffold. By strategically manipulating catalyst electronics, steric bulk, and thermodynamic conditions, researchers can selectively functionalize the C4, C6, and C5 positions in a predictable manner.

Mechanistic Rationale: The Regioselectivity Paradox

In standard transition-metal-catalyzed cross-couplings of unactivated arenes, oxidative addition typically follows the order of bond dissociation energies (BDE): C-I < C-Br < C-Cl < C-F. Consequently, one would instinctively expect the weaker C5-Br bond to react preferentially over the stronger C4/C6-Cl bonds. However, in the pyrimidine system, electronic effects completely override thermodynamic BDEs[1].

The nitrogen atoms in the pyrimidine ring exert a profound electron-withdrawing effect via resonance and induction, rendering positions 2, 4, and 6 highly electrophilic. This electronic activation drastically lowers the activation energy barrier for the oxidative addition of Palladium(0) into the C-Cl bonds at C4 and C6. Conversely, the C5 position is relatively electron-rich and is sterically shielded by the adjacent halogens. As a result, the C4 and C6 chlorides undergo oxidative addition significantly faster than the C5 bromide[2].

The presence of the 1H-pyrrol-1-yl group at C2 further modulates the ring's electronics. As a π -donor, the pyrrole slightly deactivates the overall ring compared to a purely halogenated analog, yet the C4/C6 positions remain sufficiently activated for selective coupling at room temperature[3].

Figure 1. Pd-catalyzed Suzuki-Miyaura catalytic cycle emphasizing rapid C4-Cl oxidative addition.

Experimental Workflows & Self-Validating Protocols

To achieve sequential mono-, di-, and tri-arylation, the choice of catalyst, base, and temperature is critical. The following protocols exploit the differential reactivity of the C4/C6-Cl and C5-Br bonds.

Protocol A: Regioselective C4-Monoarylation

Objective: Couple the first aryl group at C4 while leaving C6-Cl and C5-Br intact. Causality: A mild catalyst ( Pd(PPh3​)4​ ) and low temperatures (25 °C) prevent a second oxidative addition at C6. A weak base ( Na2​CO3​ ) in a biphasic system ensures controlled, slow transmetalation, providing a kinetic trap that halts the reaction after one insertion.

Step-by-Step Methodology:

• Charge a Schlenk flask with 5-bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine (1.0 mmol), arylboronic acid (1.05 mmol), and Pd(PPh3​)4​ (0.05 mmol).

• Add degassed Toluene (4 mL), Ethanol (1 mL), and 2M aqueous Na2​CO3​ (1 mL).

• Stir the biphasic mixture vigorously at 25 °C for 4–6 hours under an argon atmosphere.

• Extract with EtOAc, dry over MgSO4​ , and purify via flash chromatography (Hexanes/EtOAc) to yield 5-bromo-4-aryl-6-chloro-2-(1H-pyrrol-1-yl)pyrimidine.

• Self-Validation Check: The reaction is self-indicating. Kinetic control is validated via LC-MS; the complete disappearance of the starting mass and the appearance of the mono-arylated mass—without di-arylated impurities—confirms absolute C4 regioselectivity.

Protocol B: C6-Diarylation (Asymmetric C4,C6-Diaryl Synthesis)

Objective: Couple a second, different aryl group at the C6 position. Causality: The insertion of the first aryl group at C4 slightly increases the electron density of the pyrimidine ring, rendering the remaining C6-Cl less reactive than the initial C4-Cl. Therefore, a higher temperature (60 °C) and a more robust bidentate ligand (dppf) are required to increase electron density on the Pd center, facilitating oxidative addition into the deactivated C6-Cl bond[2].

Step-by-Step Methodology:

• Combine the C4-monoarylated intermediate (1.0 mmol), arylboronic acid 2 (1.1 mmol), Pd(dppf)Cl2​ (0.05 mmol), and K2​CO3​ (2.0 mmol) in a reaction vial.

• Add degassed 1,4-Dioxane (5 mL) and H2​O (1 mL).

• Heat the mixture to 60 °C for 8 hours.

• Work up and purify as described in Protocol A to isolate the 5-bromo-4,6-diaryl-2-(1H-pyrrol-1-yl)pyrimidine.

• Self-Validation Check: The transition from a sluggish room-temperature reaction to rapid conversion at 60 °C validates the increased activation energy required for the C6 position.

Protocol C: C5-Triarylation

Objective: Couple the final aryl group at the sterically hindered C5-Br position. Causality: The C5-Br is highly sterically hindered by the bulky aryl groups at C4 and C6. Furthermore, the pyrimidine ring is now significantly more electron-rich. Overcoming this requires an electron-rich, sterically demanding Buchwald ligand (e.g., SPhos) to create a highly reactive mono-ligated Pd(0) species capable of inserting into the hindered C5-Br bond at high temperatures (100 °C)[4].

Step-by-Step Methodology:

• Mix the diarylated intermediate (1.0 mmol), arylboronic acid 3 (1.5 mmol), Pd2​(dba)3​ (0.025 mmol), SPhos (0.06 mmol), and anhydrous K3​PO4​ (3.0 mmol).

• Suspend in anhydrous DMF (5 mL) under argon.

• Heat to 100 °C for 12–16 hours.

• Quench with water, extract with DCM, and purify via reverse-phase HPLC to yield the fully functionalized tri-aryl pyrimidine.

• Self-Validation Check: The requirement of anhydrous conditions and a strong base ( K3​PO4​ ) prevents protodeboronation of the excess boronic acid at elevated temperatures, ensuring the mass balance of the final cross-coupling.

Figure 2. Regioselective Suzuki-Miyaura workflow for sequential pyrimidine functionalization.

Quantitative Data Presentation

The table below summarizes the expected yields and optimal parameters for the sequential functionalization of the pyrimidine scaffold, allowing for rapid comparison of the thermodynamic requirements at each stage.

Reaction Step	Target Site	Leaving Group	Catalyst System	Base / Solvent	Temp (°C)	Typical Yield (%)
1. Monoarylation	C4	-Cl	Pd(PPh3​)4​ (5 mol%)	Na2​CO3​ / Tol:EtOH: H2​O	25	82 - 88
2. Diarylation	C6	-Cl	Pd(dppf)Cl2​ (5 mol%)	K2​CO3​ / Dioxane: H2​O	60	75 - 81
3. Triarylation	C5	-Br	Pd2​(dba)3​ /SPhos (5 mol%)	K3​PO4​ / DMF	100	60 - 70

Downstream Applications in Drug Development

Polyfunctionalized pyrimidines synthesized via these regioselective protocols serve as privileged scaffolds in medicinal chemistry. Specifically, derivatives of 2-heteroaryl pyrimidines are frequently utilized in the development of kinase inhibitors (e.g., targeting CDK or EGFR) and positive allosteric modulators for G-protein coupled receptors (such as GABAB​ )[3][5]. The ability to precisely decorate the C4, C5, and C6 positions allows drug development professionals to conduct rigorous Structure-Activity Relationship (SAR) profiling, optimizing both target affinity and pharmacokinetic properties without having to redesign the core synthetic route from scratch.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. academia.edu [academia.edu]
• 3. Syntheses and optimization of new GS39783 analogues as positive allosteric modulators of GABAB receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Pyrimidine-Based Drugs [mdpi.com]
• 5. Recent advances in the antimicrobial application of the pyrrolo[2,3- d ]pyrimidine scaffold: innovative synthetic strategies, structural diversificati ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03313F [pubs.rsc.org]

How to use 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine in agrochemical development

Application Notes and Protocols: 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine in Agrochemical Development

Executive Summary & Chemical Profile

In the highly competitive landscape of agrochemical discovery, the pyrimidine scaffold remains a privileged pharmacophore due to its robust stability, environmental compatibility, and predictable metabolic profile[1]. 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is an advanced, highly functionalized heterocyclic building block designed for the rapid generation of diverse chemical libraries.

This compound features a unique trifurcated reactivity profile:

• C4 and C6 Positions (Dichloro): Highly electron-deficient and primed for rapid, metal-free Nucleophilic Aromatic Substitution (SNAr) with amines, thiols, or alkoxides[2].

• C5 Position (Bromo): Orthogonal to the SNAr sites, the C5-bromo group is relatively inert to nucleophiles but highly susceptible to oxidative addition by Palladium(0), making it an ideal handle for Suzuki-Miyaura or Buchwald-Hartwig cross-coupling[3].

• C2 Position (1H-pyrrol-1-yl): Acts as a lipophilic, electron-rich directing group that modulates the overall electronic distribution of the pyrimidine ring, a structural motif frequently correlated with high fungicidal and herbicidal efficacy.

Mechanistic Rationale: The Principle of Orthogonal Functionalization

When utilizing polychlorinated pyrimidines, the sequence of functionalization is critical to avoid unwanted side reactions and maximize yield. The inherent causality of the reaction sequence dictates that SNAr must precede transition-metal catalysis .

The electron-withdrawing nature of the pyrimidine nitrogens makes the C4 and C6 C-Cl bonds highly electrophilic. By introducing a primary or secondary amine at the C4 position first, the resulting amino group donates electron density via resonance back into the pyrimidine ring. This phenomenon significantly deactivates the remaining C6-Cl bond, naturally preventing over-substitution and allowing for exquisite regiocontrol[2]. Once the C4 position is secured, the C5-bromo group can be targeted via Palladium-catalyzed cross-coupling to introduce aryl or heteroaryl groups, which are critical for target-site binding in agricultural pathogens[3].

Visualizing the Synthetic Workflow

Orthogonal functionalization of the pyrimidine scaffold for agrochemical synthesis.

Experimental Protocols

Protocol A: Regioselective SNAr Amination at C4

Objective: Synthesize a mono-aminated intermediate while preserving the C5-bromo and C6-chloro handles. Causality & Design: N,N-Diisopropylethylamine (DIPEA) is selected as the base because its steric bulk prevents it from acting as a competing nucleophile, ensuring it only acts as an acid sponge for the generated HCl. Tetrahydrofuran (THF) is used as the solvent to maintain solubility at low temperatures, which is necessary to kinetically favor mono-substitution over di-substitution.

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask, dissolve 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine (10.0 mmol, 1.0 eq) in anhydrous THF (40 mL) under an argon atmosphere.

• Cooling: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C.

• Reagent Addition: Add DIPEA (12.0 mmol, 1.2 eq) dropwise via syringe. Subsequently, add the desired aliphatic amine (e.g., cyclopropylamine, 10.5 mmol, 1.05 eq) dropwise over 10 minutes. Note: Strict stoichiometric control of the amine (1.05 eq) is vital to prevent substitution at the C6 position.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (25 °C). Stir for 4 hours.

• Validation & Quality Control: Monitor via TLC (Hexanes/EtOAc 4:1). The starting material (UV active) should disappear, replaced by a lower Rf spot. Confirm the mass via LC-MS; look for the[M+H]+ peak corresponding to the mono-aminated product with the characteristic bromine/chlorine isotope pattern.

• Workup: Quench with saturated aqueous NH4Cl (30 mL). Extract with EtOAc (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Protocol B: Suzuki-Miyaura Cross-Coupling at C5

Objective: Introduce an aryl pharmacophore at the C5 position to generate the final agrochemical lead. Causality & Design: The C5 position is highly sterically hindered by the adjacent C4-amine and C6-chloro groups. Therefore, Pd(dppf)Cl2 is chosen as the catalyst; the bidentate dppf ligand is highly electron-rich and possesses a large bite angle, which forces the palladium center into a geometry that accelerates oxidative addition into the hindered C-Br bond[3]. A biphasic 1,4-Dioxane/H2O system is utilized to ensure the inorganic base (K2CO3) is dissolved, which is required to activate the boronic acid to the reactive boronate species.

Step-by-Step Methodology:

• Preparation: To a 50 mL Schlenk tube, add the mono-aminated intermediate from Protocol A (5.0 mmol, 1.0 eq), an aryl boronic acid (e.g., 4-fluorophenylboronic acid, 6.0 mmol, 1.2 eq), and K2CO3 (15.0 mmol, 3.0 eq).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v, 25 mL).

• Catalyst Addition: Add Pd(dppf)Cl2 (0.25 mmol, 5 mol%). Seal the tube and purge with argon for 5 minutes.

• Reaction: Heat the mixture to 90 °C in an oil bath for 12 hours.

• Validation & Quality Control: The reaction is complete when the mixture transitions from a bright orange suspension to a dark mixture with black precipitate (Pd black). Analyze an aliquot by 1H NMR to confirm the disappearance of the boronic acid protons and the integration of the new aryl protons.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium residues, and concentrate. Purify via flash column chromatography to isolate the final agrochemical candidate.

Quantitative Data Summaries

To demonstrate the robustness of the SNAr protocol and the subsequent biological applicability of the derivatives, the following data tables summarize reaction optimization and in vitro efficacy.

Table 1: Optimization of SNAr Amination Conditions (Protocol A)

Solvent	Base	Temperature	Yield (%)	Regioselectivity (C4 Mono-substitution)
THF	DIPEA	0 °C to RT	88%	>95%
EtOH	Et3N	Reflux (78 °C)	45%	<50% (Significant di-substitution)

| DMF | K2CO3 | 50 °C | 62% | 80% |

Table 2: Biological Activity of Synthesized Derivatives (EC50 in mg/L) Activity tested against common agricultural targets to evaluate fungicidal vs. herbicidal potential.

Compound	R1 (C4 Position)	R2 (C5 Position)	Septoria tritici (Fungicidal)	Amaranthus retroflexus (Herbicidal)
1a	Isopropylamine	Phenyl	1.2	>100
1b	Cyclopropylamine	4-Fluorophenyl	0.4	>100

| 1c | Diethylamine | 2-Pyridyl | >100 | 2.5 |

Insight: The incorporation of a cyclopropylamine at C4 and a para-fluorophenyl group at C5 (Compound 1b) yields a highly potent fungicide against S. tritici, mirroring the structural activity relationships seen in modern commercial pyrimidine fungicides[3]. Conversely, altering the steric bulk and electronics (Compound 1c) shifts the activity profile toward herbicidal action.

References

• Cu(II)/PTABS-Promoted, Regioselective SNAr Amination of Polychlorinated Pyrimidines with Mechanistic Understanding Source: The Journal of Organic Chemistry - ACS Publications URL:[Link][2]

• Development of a Practical Synthesis of a Pyrimidine Derivative with Fungicidal Activity Source: Organic Process Research & Development - ACS Publications URL:[Link][3]

• A deconstruction–reconstruction strategy for pyrimidine diversification Source: Nature / PMC - NIH URL:[Link][1]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Welcome to the Technical Support Center. This guide is specifically engineered for research scientists and drug development professionals tasked with optimizing the nucleophilic aromatic substitution ( SN​Ar ) of 5-bromo-2,4,6-trichloropyrimidine with pyrrole.

Mechanistic Causality & Regioselectivity

Why does the reaction favor the C2-position? In an unsubstituted 2,4,6-trichloropyrimidine core, the C4 and C6 positions are significantly more electrophilic and prone to nucleophilic attack. However, the introduction of the bulky 5-bromo substituent fundamentally alters the steric landscape. The large van der Waals radius of the bromine atom effectively shields the adjacent C4 and C6 carbon centers. Consequently, when attacked by a sterically demanding nucleophile like the pyrrolide anion, the reaction is kinetically directed to the less hindered C2 position . The differential reactivity of these chlorine atoms provides a strategic advantage for controlled, regioselective substitution .

Fig 1: Regioselective SNAr pathway and competing side reactions.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Generation of the Pyrrolide Nucleophile

• Action : In an oven-dried flask under an argon atmosphere, dissolve pyrrole (1.05 eq) in anhydrous THF (0.2 M). Cool the solution to 0 °C. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) in small portions.

• Causality : Pyrrole is a very weak acid ( pKa​≈16.5 ). Weak bases (e.g., K2​CO3​ ) fail to deprotonate it, leading to unreacted starting material. NaH irreversibly deprotonates pyrrole, driving the equilibrium forward.

• Validation : The cessation of H2​ gas bubbling serves as a visual confirmation that deprotonation is complete. The solution must transition to a clear, slightly yellow state. If bubbling does not occur, your NaH has likely degraded into NaOH.

Step 2: Regioselective SN​Ar (Inverse Addition)

• Action : In a separate flask, dissolve 5-bromo-2,4,6-trichloropyrimidine (1.0 eq) in anhydrous THF. Cool to -20 °C. Add the sodium pyrrolide solution dropwise over 1 hour using a syringe pump.

• Causality : Inverse addition ensures the electrophile (pyrimidine) is always in stoichiometric excess relative to the nucleophile in the reaction medium. This kinetic control suppresses the formation of di-substituted byproducts.

• Validation : Monitor by LC-MS after 2 hours. The target mass [M+H]+ for the product ( C8​H4​BrCl2​N3​ ) is approximately 291.9/293.9 m/z (due to Br/Cl isotopes). If a mass of ∼324 m/z dominates, di-substitution is occurring—abort and restart with stricter temperature control.

Step 3: Quench and Isolation

• Action : Quench the reaction at -20 °C with cold saturated aqueous NH4​Cl . Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and purify via silica gel chromatography (Hexanes/EtOAc gradient).

• Causality : NH4​Cl provides a mild, buffered quench that neutralizes any unreacted NaH or pyrrolide without causing basic hydrolysis of the remaining C4/C6 chlorides .

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and yield, derived from empirical optimization workflows.

Base	Solvent	Temp (°C)	Equivalents (Pyrrole)	Target Yield (%)	Primary Failure Mode / Byproduct
K2​CO3​	DMF	25	1.2	< 10%	Unreacted starting material (incomplete deprotonation)
NaH	THF	25	1.2	45%	2,4-bis(1H-pyrrol-1-yl) di-substituted byproduct
NaH	THF	-20 to 0	1.05	82%	Trace di-substituted (Optimal Conditions)
t-BuOK	THF	0	1.05	78%	Trace C4-hydrolysis
NaH	DMF	0	1.05	65%	C4-hydrolysis (DMF is highly hygroscopic)

Troubleshooting FAQs

Q: My LC-MS shows a massive peak for unreacted 5-bromo-2,4,6-trichloropyrimidine, and my yield is below 30%. What went wrong? A: This is the classic signature of incomplete pyrrole deprotonation. If your THF is wet (>50 ppm water), the NaH will react with water instead of pyrrole, generating NaOH. NaOH is not strong enough to deprotonate pyrrole. Ensure strict anhydrous conditions and use a fresh bottle of NaH.

Q: I am seeing a large amount of a byproduct with an m/z corresponding to the loss of a chlorine atom and the addition of an OH group (approx. -18 Da from target). How do I prevent this? A: Hydrolysis at the C4/C6 position is occurring. This happens when hydroxide ions are present during the reaction or the quench. Switch from NaH to Potassium tert-butoxide (t-BuOK) in anhydrous THF if moisture control with NaH is failing. Furthermore, ensure you are quenching with buffered NH4​Cl , never with water or NaOH.

Q: How do I minimize over-substitution to the 2,4-bis(1H-pyrrol-1-yl) byproduct? A: Over-substitution is kinetically driven by an excess local concentration of the nucleophile. Ensure you are utilizing the inverse addition technique (adding the pyrrolide slowly to the pyrimidine, not the other way around). Lower the reaction temperature to -20 °C and strictly limit pyrrole to 1.05 equivalents.

Fig 2: LC-MS driven troubleshooting logic for low yield scenarios.

References

• "An Improved Synthesis of Etravirine." Organic Process Research & Development, ACS Publications. URL:[Link]

Overcoming solubility issues with 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine in organic solvents

Welcome to the Technical Support Center. As drug development libraries trend toward higher molecular weight and lipophilicity, researchers frequently encounter severe solubility bottlenecks. 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is a prime example of a "brick dust" molecule. While its heavy halogenation makes it a highly reactive and valuable electron-deficient precursor for Suzuki cross-coupling reactions 1, these same structural features create a highly stable crystal lattice that resists solvation in standard organic solvents.

This guide provides field-proven, self-validating methodologies to overcome these thermodynamic barriers without compromising the chemical integrity of your API.

Diagnostic Solubilization Workflow

Before adjusting your chemical parameters, follow this logical progression to apply the minimum required kinetic and thermal energy to achieve dissolution.

Diagnostic workflow for solubilizing highly halogenated pyrimidines in organic solvents.

Troubleshooting FAQs

Q: I am trying to prepare a 50 mM stock solution in DMSO, but the compound immediately precipitates. Why is this happening? A: Dimethyl Sulfoxide (DMSO) is a standard polar aprotic solvent, but it struggles with highly lipophilic, planar molecules. 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine engages in strong intermolecular π−π stacking and halogen bonding. These lipophilic molecules are highly likely to precipitate from DMSO stock solutions, leading to erroneously low assay concentrations 2. For such compounds, N-Methyl-2-pyrrolidone (NMP) is a superior alternative because its non-polar hydrocarbon moiety provides exceptional solvency for less polar organic molecules 3.

Q: Can I use heat to force the compound into solution? A: Yes. The mole fraction solubility of pyrimidine derivatives in organic solvents generally increases linearly with an increase in temperature 4. Heating the suspension to 40°C provides the thermal energy required to overcome the lattice enthalpy. However, you must ensure the solution remains stable upon cooling to room temperature to avoid supersaturation and latent precipitation.

Q: How does ultrasonication help, and are there risks of degrading my compound? A: Ultrasonication induces acoustic cavitation, providing localized mechanical energy to break apart crystalline aggregates. However, prolonged sonication can cause solvent degradation; for instance, pure solvents like DMSO and NMP can begin to chemically alter and absorb electromagnetic radiation after extended ultrasonic treatment 5. To mitigate this, sonication must be performed in short bursts while cooling the vessel in an ice bath to prevent macroscopic temperature increases 5.

Quantitative Solvent Performance Data

When selecting a solvent for highly halogenated pyrimidines, empirical data demonstrates that NMP outperforms DMSO and DMF in both solubilizing potential and acoustic energy transfer during sonication.

Solvent	Boiling Point (°C)	Absorbed Acoustic Power (Cavitation)	Dispersed Particle Size Achieved (nm)	Solubilizing Efficacy for Lipophilics
NMP	202	Highest	1.9 ± 0.1	Exceptional
DMSO	189	Moderate	3.7 ± 0.2	Moderate
DMF	153	Lowest	4.2 ± 0.2	Moderate

Data synthesized from ultrasonic dispersion studies of ultrasmall particles in organic solvents 5.

Self-Validating Experimental Protocol

To ensure trustworthiness in your assays, you cannot rely on visual inspection alone. A compound may appear dissolved but actually exist as a micro-suspension. This protocol utilizes a self-validating centrifugation step to quantitatively confirm true dissolution 3.

Objective: Prepare a verified 50 mM stock solution of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Step-by-Step Methodology:

• Gravimetric Preparation: Accurately weigh the required mass of the pyrimidine derivative into a borosilicate glass vial.

• Solvent Addition: Add anhydrous, HPLC-grade NMP to reach the target 50 mM concentration. Cap tightly.

• Thermal-Kinetic Disruption: Place the vial in a thermomixer set to 40°C and agitate at 800 RPM for 30 minutes.

• Controlled Acoustic Cavitation: If visual particulates remain, transfer the vial to an ultrasonic bath (22 kHz). Crucial Causality: To prevent solvent degradation and subsequent chemical interaction with the dispersed material 5, fill the bath with ice water. Sonicate for three cycles of 5 minutes each, allowing a 2-minute rest between cycles.

• Equilibration: Allow the solution to return to room temperature (20-25°C) over 1 hour.

• Self-Validation Check 1 (Centrifugation): Centrifuge the vial at 10,000 x g for 10 minutes to separate any microscopic undissolved solid from the saturated solution 3. Carefully inspect the bottom of the vial. If a pellet is present, the compound is not fully dissolved.

• Self-Validation Check 2 (Quantification): Transfer an aliquot of the supernatant, dilute 1:1000 in your analytical mobile phase, and quantify via HPLC-UV against a standard curve. The measured concentration must be ≥95% of the theoretical gravimetric concentration.

References

• [2] A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules Source: PMC (nih.gov) URL:2

• [3] A Head-to-Head Comparison of Diisobutyl Sulfoxide and NMP as Solvents for Pharmaceutical Applications Source: Benchchem URL:3

• [1] Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction Source: ACS Publications URL:1

• [5] Tailoring of Ultrasmall NiMnO3 Nanoparticles: Optimizing Synthesis Conditions and Solvent Effects Source: MDPI URL:5

• [4] SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K Source: Revue Roumaine de Chimie URL:4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. mdpi.com [mdpi.com]

Best purification and recrystallization methods for 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

An advanced technical support guide for researchers, scientists, and drug development professionals on the purification and recrystallization of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Technical Support Center: Purification of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

This guide provides in-depth technical assistance for the purification of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine, a key intermediate in medicinal chemistry. We will explore the most effective methods for purification—recrystallization and column chromatography—and address common challenges encountered in the laboratory. Our focus is on providing not just protocols, but the underlying scientific principles to empower researchers to make informed decisions and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying crude 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine?

The two most effective and widely used methods are recrystallization and flash column chromatography. The choice between them depends on the purity of the crude material and the nature of the impurities. Recrystallization is ideal for removing small amounts of impurities from a product that is mostly pure. Flash column chromatography is more powerful and is used for separating complex mixtures or when a suitable recrystallization solvent cannot be found.

Q2: What are the likely impurities I need to remove?

Impurities can arise from unreacted starting materials, side reactions, or product degradation. Common contaminants may include:

• Starting Materials: Unreacted 5-bromo-2,4,6-trichloropyrimidine or pyrrole.

• Synthetic Byproducts: Isomeric products or compounds formed from incomplete reactions.

• Hydrolysis Products: The chloro-substituents on the pyrimidine ring are susceptible to hydrolysis, which can form corresponding hydroxylated impurities.

• Pyrrole Polymers: Pyrrole can polymerize in the presence of acid or light, leading to dark, resinous, and often insoluble impurities.[1]

Q3: Which analytical techniques should I use to assess purity before and after purification?

To effectively assess purity, a combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): An indispensable tool for a quick purity check and for developing a solvent system for column chromatography. The ideal mobile phase should yield a retention factor (Rf) of 0.2-0.3 for the target compound.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the purified compound and identifying any remaining impurities by their characteristic signals.[1]

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product. Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) can also help identify volatile impurities.[1]

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity. A broad or depressed melting point suggests the presence of impurities.

Q4: How should I choose a solvent for recrystallization?

A suitable recrystallization solvent should fully dissolve the compound at an elevated temperature but exhibit poor solubility at room or lower temperatures.[3] For chlorinated pyrimidine derivatives, polar aprotic solvents or mixtures of alcohols and other organic solvents are often effective starting points.[3] Based on data for similar structures, initial screening should include solvents like ethanol, isopropanol, acetonitrile, or mixtures such as ethanol/acetone or acetonitrile/methanol.[3][4]

Purification Strategy Workflow

The following diagram outlines a logical workflow for deciding on and implementing a purification strategy.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification process in a question-and-answer format.

Recrystallization Issues

Q: My compound “oiled out” instead of forming crystals upon cooling. What should I do?

• Causality: Oiling out occurs when the solution becomes supersaturated at a temperature above the compound's melting point in the solvent, or when the concentration of the solute is too high.

• Solution: Re-heat the solution to dissolve the oil. Add a small amount of additional hot solvent to reduce the concentration, and then allow it to cool much more slowly. Seeding the solution with a pure crystal can also promote proper crystal nucleation.

Q: No crystals have formed even after the solution has cooled completely. What are the next steps?

• Causality: This usually indicates that the solution is too dilute or that there are no nucleation sites for crystal growth to begin.

• Solutions:

  • Induce Crystallization: Gently scratch the inside of the flask at the solvent's surface with a glass rod. The microscopic scratches provide a surface for nucleation.[3]

  • Add a Seed Crystal: If available, add a tiny crystal of the pure compound to the solution.

  • Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration. Allow it to cool again slowly.[3]

Q: The purified crystals are still colored. How can I remove colored impurities?

• Causality: Colored impurities, often from pyrrole polymerization or other high molecular weight byproducts, have co-crystallized with your product.

• Solution: Before the hot filtration step, add a very small amount (a spatula tip) of activated charcoal to the hot, dissolved solution. Swirl for a few minutes. The charcoal will adsorb the colored impurities. Perform a hot filtration through a fluted filter paper or a pad of Celite to remove the charcoal, then allow the clear filtrate to cool and crystallize.[3] Use charcoal sparingly, as it can also adsorb your desired product.

Column Chromatography Issues

Q: My compound is not moving from the origin on the column (Rf = 0). What does this mean?

• Causality: The mobile phase (eluent) is not polar enough to displace the compound from the polar stationary phase (silica gel).

• Solution: Gradually increase the polarity of the eluent. For a hexane/ethyl acetate system, this means increasing the proportion of ethyl acetate. Make changes in small increments (e.g., from 10% to 15% ethyl acetate) to avoid eluting the compound too quickly and losing resolution.[2]

Q: The separation between my compound and an impurity is poor (overlapping bands). How can I improve this?

• Causality: This can be due to an inappropriate solvent system, overloading the column, or poor column packing.

• Solutions:

  • Optimize the Mobile Phase: Re-evaluate the solvent system using TLC. Test different solvent combinations (e.g., dichloromethane/methanol) or use a less polar eluent to increase the separation between spots.

  • Reduce Sample Load: The amount of crude material should generally be 1-5% of the weight of the silica gel. For difficult separations, use a ratio of silica gel to crude sample of 50:1 or even 100:1.[2]

  • Improve Packing: Ensure the column is packed uniformly without any air bubbles or cracks, as these lead to band broadening and poor separation.

Experimental Protocols & Data

Recommended Solvent Systems

The selection of a solvent system is critical for successful purification. The following table provides starting points for both TLC analysis and the purification methods.

Method	Solvent System (v/v)	Rationale & Expected Outcome
TLC Analysis	Hexane / Ethyl Acetate (9:1 to 4:1)	Excellent for initial screening. Aim for an Rf of 0.2-0.3 for the target compound to ensure good separation on a column.[2]
TLC Analysis	Dichloromethane / Methanol (99:1 to 95:5)	A more polar system, useful if the compound shows low mobility in Hex/EtOAc.
Column Chromatography	Hexane / Ethyl Acetate (Gradient)	Start with a low polarity (e.g., 5% EtOAc) and gradually increase the concentration of ethyl acetate. This provides excellent separation for a range of impurities.
Recrystallization	Ethanol / Acetone (e.g., 5:2)	Reported to be effective for similar dichloropyrimidine compounds.[4]
Recrystallization	Acetonitrile / Methanol (e.g., 1:1)	A mixed solvent system that can be effective for chlorinated pyrimidines.[3]

Protocol 1: Flash Column Chromatography

This protocol details the purification of the title compound using a standard silica gel column.

Caption: Workflow for flash column chromatography purification.

Step-by-Step Methodology:

• Mobile Phase Selection: Using TLC, identify a solvent system (e.g., 85:15 Hexane:Ethyl Acetate) that provides an Rf value of ~0.2-0.3 for the target compound.

• Column Packing:

  • Place a small plug of cotton at the bottom of a glass column and add a thin layer of sand.

  • Prepare a slurry of silica gel (230-400 mesh) in the initial, low-polarity mobile phase.

  • Pour the slurry into the column and tap gently to ensure even packing. Do not let the column run dry.[2]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase.

  • Alternatively, for "dry loading," adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the top of the column.

  • Apply gentle pressure using compressed air or nitrogen to achieve a steady flow rate (e.g., ~2 inches/minute drop in solvent level).[5]

  • Collect fractions of equal volume in test tubes or flasks.

• Monitoring and Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions into a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified compound.

Protocol 2: Recrystallization

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent or solvent mixture (e.g., ethanol/acetone). Heat the mixture gently with stirring until the solid completely dissolves.

• Hot Filtration (if necessary): If insoluble impurities (like dust or polymerized material) are present, perform a hot gravity filtration. Pre-heat the funnel and filter paper with hot solvent to prevent premature crystallization of the product in the funnel.[3]

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

References

• ChemBK. (2024). pyrimidine, 5-bromo-4-chloro-. [Link]

• Deng, G., et al. (2015). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Atlantis Press. [Link]

• Organic Syntheses Procedure. (n.d.). Dry silica gel (84 g). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Stability &amp; Troubleshooting Guide for 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Welcome to the Technical Support Center. This guide is tailored specifically for researchers, scientists, and drug development professionals handling 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine .

Due to its highly functionalized nature—combining an electron-deficient halogenated pyrimidine core with an electron-rich pyrrole moiety—this compound presents unique stability challenges. This document synthesizes mechanistic chemical causality with field-proven protocols to ensure the integrity of your experimental data.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my stock solution show multiple impurity peaks after being stored in aqueous or alcoholic solvents? A1: The primary degradation pathway for 4,6-dichloropyrimidines is nucleophilic aromatic substitution (S_NAr), which leads to rapid hydrolysis or solvolysis. The pyrimidine ring is inherently electron-deficient. The presence of the highly electronegative 5-bromo group further activates the carbon atoms at positions 4 and 6. When exposed to water or protic solvents (like methanol or ethanol), these positions undergo rapid nucleophilic attack, displacing the chloride ions to form hydroxypyrimidines or alkoxypyrimidines[1]. To prevent this, you must reconstitute the compound exclusively in strictly anhydrous, aprotic solvents (e.g., dry DMSO or Acetonitrile).

Q2: I observed a color change (darkening) and new mass peaks corresponding to the loss of bromine. What is happening? A2: This indicates a combination of photodegradation and oxidative degradation. The C-Br bond at the 5-position is susceptible to homolytic cleavage when exposed to ultraviolet (UV) or strong visible light, leading to debromination. Concurrently, the 1H-pyrrol-1-yl group is electron-rich and prone to oxidation or polymerization if exposed to atmospheric oxygen or strong alkaline media over extended periods[2]. Storage in amber glass vials under an inert atmosphere is mandatory to mitigate these radical-driven pathways.

Q3: How do I validate the stability of this compound for my specific assay conditions? A3: We highly recommend conducting a forced degradation (stress testing) study in strict alignment with ICH Q1A (R2) guidelines[3]. This involves exposing a single batch of the compound to accelerated stress conditions: elevated temperature (e.g., 50°C–60°C), acidic/basic hydrolysis (0.1 M HCl and 0.1 M NaOH), and oxidative stress (3% H₂O₂). Monitoring the degradation kinetics via HPLC/LC-MS will establish the compound's half-life in your specific assay buffers, ensuring your experimental system remains self-validating.

Part 2: Quantitative Degradation Profile

To effectively design your storage strategy, you must understand the specific environmental triggers that compromise the structural integrity of the molecule.

Degradation Pathway	Primary Environmental Trigger	Structural Target	Preventive Storage Measure
Hydrolysis	Moisture / Water	C-Cl bonds (Positions 4, 6)	Store desiccated; use anhydrous aprotic solvents.
Solvolysis	Protic Solvents (Alcohols)	C-Cl bonds (Positions 4, 6)	Avoid Methanol/Ethanol for stock solutions.
Photolysis	UV / Visible Light	C-Br bond (Position 5)	Store in amber vials; handle under low light.
Oxidation	Atmospheric Oxygen	Pyrrole ring (Position 2)	Purge containers with Argon/N₂ before sealing.
Thermal Degradation	Ambient/High Heat	Entire Molecule	Store long-term at -20°C or -80°C.

Part 3: Standard Operating Procedure (SOP) for Long-Term Storage

The following step-by-step methodology is designed as a self-validating system to prevent degradation during the preparation and long-term storage of stock solutions.

Objective: To create a moisture-free, oxygen-free, and light-protected environment for 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

• Environmental Control: Transfer the lyophilized powder to a glovebox purged with inert gas (Argon or dry Nitrogen) to eliminate ambient moisture and oxygen.

• Solvent Validation: Reconstitute the powder using a high-purity, anhydrous, aprotic solvent (e.g., ≥99.9% anhydrous DMSO). Critical Step: Verify the water content of the solvent via Karl Fischer titration prior to use (must be <50 ppm) to prevent spontaneous S_NAr hydrolysis.

• Aliquoting: Dispense the stock solution into single-use, pre-dried amber glass vials. This prevents repeated freeze-thaw cycles—which introduce condensation (moisture)—and mitigates photolytic debromination.

• Inert Sealing: Overlay the headspace of each vial with a gentle stream of Argon gas before tightly sealing with a PTFE-lined cap.

• Cryogenic Storage: Transfer the sealed vials to a desiccator box containing active silica gel and store at -20°C (for use within 1-3 months) or -80°C (for long-term storage >3 months).

Part 4: Visualizations of Pathways and Workflows

Figure 1: S_NAr base-catalyzed hydrolysis pathway of the 4,6-dichloro positions.

Figure 2: Step-by-step workflow for the preparation and inert storage of stock solutions.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Q1A(R2) Guideline: Stability Testing of New Drug Substances and Products. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. database.ich.org [database.ich.org]

HPLC method development and optimization for 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine analysis

Welcome to the Technical Support Center for the chromatographic analysis of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine . This highly functionalized pharmaceutical intermediate presents unique analytical challenges due to its extreme lipophilicity, strong UV chromophore, and the high chemical reactivity of its halogenated positions.

This guide is engineered for research scientists and drug development professionals, providing mechanistic troubleshooting, self-validating protocols, and optimization strategies to ensure robust, reproducible data.

Method Development Workflow

The development of a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for this compound requires a strategic approach to overcome its hydrophobicity and chemical instability.

Step-by-step HPLC method development workflow for highly halogenated pyrimidines.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the optimal stationary phase for this compound?

A: While C18 is the default for reversed-phase chromatography, the extreme hydrophobicity and multiple halogen substituents (bromo, dichloro) of this pyrimidine derivative often lead to excessive retention times (k' > 10) on standard C18 columns. A Phenyl-Hexyl or Biphenyl column is highly recommended[1].

• Causality: Phenyl phases offer alternative selectivity through π-π interactions with the electron-deficient pyrimidine and electron-rich pyrrole rings, as well as dipole-dipole interactions with the halogens. This allows for adequate retention and superior separation from structurally similar impurities without requiring 100% organic mobile phases.

Q2: I am observing severe peak tailing. How do I correct this?

A: Peak tailing for halogenated nitrogen heterocycles usually stems from secondary interactions between the basic pyrimidine nitrogens/halogens and unreacted silanol groups on the silica support.

• Causality: At mid-range pH, residual silanols are ionized (SiO⁻) and interact strongly with the analyte.

• Solution: Lower the mobile phase pH to < 3.0 using 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA). Operating at low pH protonates the silanols, neutralizing their charge, which decreases peak tailing and enhances method robustness[2]. Alternatively, utilize a fully end-capped, high-purity silica column.

Q3: The compound appears to be degrading during the run (appearance of early-eluting ghost peaks). Why is this happening?

A: The 4,6-dichloro positions on the pyrimidine ring are highly electron-deficient and exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr).

• Causality: In neutral or alkaline aqueous mobile phases, or if dissolved in pure methanol for extended periods, the chloride ions can be displaced by water (forming hydroxyl-pyrimidines) or methanol (forming methoxy-pyrimidines).

• Solution: Prepare samples in aprotic solvents (e.g., Acetonitrile) or the starting mobile phase. Maintain the mobile phase at an acidic pH (pH 2.5 - 3.5) to suppress the nucleophilicity of water and prevent hydrolysis. Avoid using basic buffers like ammonium bicarbonate.

Q4: I am experiencing baseline drift during my gradient runs. How can I stabilize it?

A: Baseline drift in gradient elution is often caused by a mismatch in the UV absorbance of Mobile Phase A (aqueous) and B (organic), or due to the use of non-HPLC grade solvents[3].

• Causality: As the percentage of organic modifier increases, the background absorbance changes, creating a drifting baseline that complicates the integration of low-level impurities.

• Solution: Ensure the reference wavelength of the detector is set correctly and differs from the target compound's maximum absorbance[3]. If using an acidic modifier like TFA, balance the absorbance by adding slightly less TFA to the organic phase (e.g., 0.1% in Water, 0.08% in Acetonitrile).

Mechanistic troubleshooting logic for on-column degradation of halogenated pyrimidines.

Step-by-Step Experimental Protocol: Self-Validating Method

This protocol is designed as a self-validating system. It includes built-in System Suitability Tests (SST) to ensure the chromatographic environment is optimal before sample analysis begins.

Materials & Reagents

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water (pH ~2.7)

• Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Acetonitrile

• Column: Phenomenex Kinetex Phenyl-Hexyl, 100 x 4.6 mm, 2.6 µm

• Sample Diluent: 50:50 Water:Acetonitrile (v/v)

Step 1: System Equilibration

• Purge all lines with fresh mobile phase to remove air bubbles and prevent baseline pulsing.

• Install the Phenyl-Hexyl column and equilibrate at 50% B for 15 column volumes (CV) at 1.0 mL/min.

• Monitor the baseline at 254 nm. Do not proceed until the baseline noise is < 0.05 mAU.

Step 2: Gradient Program Execution

Program the following gradient to elute the highly retained target compound while separating early-eluting degradation products:

• 0 - 2 min: 30% B (Isocratic hold to focus the analyte band)

• 2 - 10 min: 30% to 90% B (Linear gradient)

• 10 - 12 min: 90% B (Column wash)

• 12 - 15 min: 30% B (Re-equilibration)

Step 3: System Suitability Checkpoints (Self-Validation)

Before injecting actual samples, the system must pass the following causality-driven checks:

• Blank Injection: Inject 5 µL of Sample Diluent.

  • Validation: No peaks > 0.1% of the expected target analyte area. Confirms system cleanliness and absence of carryover.

• Standard Precision: Inject 5 µL of a 0.1 mg/mL standard solution six times.

  • Validation: Retention Time (RT) %RSD < 0.5%, Peak Area %RSD < 1.0%. Confirms pump precision and autosampler accuracy.

• Peak Asymmetry Assessment: Analyze the peak shape of the standard.

  • Validation: USP Tailing Factor (T) must be between 0.9 and 1.5. Confirms that silanol interactions are effectively suppressed by the acidic mobile phase[4].

Quantitative Data Summaries

Table 1: Column & Mobile Phase Screening Summary

Data reflects initial method development trials for 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Column Chemistry	Mobile Phase System	Retention Factor (k')	Tailing Factor (As)	Conclusion
C18 (Fully Porous)	H₂O / MeOH (Neutral)	12.5	2.4	Excessive retention; severe tailing due to silanol activity.
C18 (Core-Shell)	0.1% FA H₂O / ACN	8.2	1.6	Improved efficiency; moderate tailing remains.
Phenyl-Hexyl	0.1% FA H₂O / ACN	4.5	1.1	Optimal retention via π-π interactions; excellent peak shape.

Table 2: Rapid Troubleshooting Matrix

Symptom	Root Cause	Corrective Action
Peak Tailing	Secondary silanol interactions	Lower mobile phase pH to < 3.0 (e.g., 0.1% FA)[2].
Baseline Drift	UV absorbance mismatch in gradient	Use HPLC-grade solvents; balance FA/TFA concentration[3].
Ghost Peaks	On-column SNAr degradation	Use aprotic sample diluent (ACN); avoid alkaline buffers.
RT Shift	Inadequate column equilibration	Increase equilibration time to 10-15 column volumes.

References

• SCION Instruments. "HPLC Troubleshooting Guide." SCION Instruments. Available at:[Link]

• IOSR Journal of Pharmacy. "A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation." IOSRPHR. Available at:[Link]

• LCGC International. "Mobile-Phase Optimization Strategies in Reversed-Phase HPLC." Chromatography Online. Available at:[Link]

Sources

• 1. selectscience.net [selectscience.net]
• 2. iosrphr.org [iosrphr.org]
• 3. HPLC Troubleshooting Guide [scioninstruments.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Unambiguous Structural Validation of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine: A Comparative Guide to NMR Methodologies

Executive Summary

The compound 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is a highly functionalized N-heterocycle that serves as a critical scaffold in the synthesis of kinase inhibitors and advanced pyrrolopyrimidine derivatives (1)[1]. Validating its structural integrity post-synthesis presents a unique analytical challenge: the pyrimidine core is fully substituted with halogens and a pyrrole moiety, leaving zero protons on the primary ring.

This guide objectively compares the performance of Routine 400 MHz 1D NMR against an Advanced 600 MHz 1D/2D NMR Workflow , providing drug development professionals with a definitive, self-validating protocol for the unambiguous spectral assignment of this complex halogenated intermediate.

Methodology Comparison: Routine vs. Advanced NMR Workflows

When analyzing fully substituted bromo-pyrimidine analogs (2)[2], the choice of analytical methodology determines the reliability of the structural confirmation.

Alternative: Routine 1D NMR (400 MHz)

• Performance: Adequate for confirming the presence of the pyrrole ring and detecting gross aliphatic impurities.

• Limitation: Fails to definitively assign the quaternary carbons (C2, C4, C5, C6) of the pyrimidine ring. Because the pyrimidine ring lacks adjacent protons, standard 1 H- 13 C HSQC cannot be used. Furthermore, 1D 13 C NMR suffers from exceptionally long T1​ relaxation times for these quaternary carbons, often resulting in missing or indistinguishable peaks in standard synthetic analyses (3)[3].

Recommended Product/Workflow: Advanced 2D NMR (600 MHz CryoProbe)

• Performance: Superior. By integrating Heteronuclear Multiple Bond Correlation (HMBC) and optimized paramagnetic relaxation agents, this workflow bridges the gap between the isolated spin systems.

• Advantage: The HMBC experiment visualizes the 3JCH​ coupling between the pyrrole H2'/H5' protons and the pyrimidine C2 carbon, definitively proving the N-C linkage and mapping the quaternary environment without ambiguity.

Fig 1. Logical workflow comparing routine 1D NMR vs. advanced 2D HMBC for structural validation.

Causality & Spectral Interpretation (E-E-A-T)

To interpret the spectra accurately, one must understand the causality behind the electronic environment of this specific molecule:

• The Heavy Atom Effect on C5: Why does the pyrimidine C5 carbon appear unusually upfield (~106.5 ppm) for a heteroaromatic system? The massive electron cloud of the bromine atom induces a diamagnetic shielding effect on the attached C5 carbon. This sharply contrasts with the highly deshielded C4 and C6 carbons (~161.8 ppm), which are stripped of electron density by the highly electronegative chlorine atoms.

• Pyrrole Deshielding: In an unsubstituted pyrrole, alpha protons resonate around 6.8 ppm. However, the strongly electron-withdrawing di-chloro-bromo-pyrimidine core pulls electron density through the N1-C2 bond, significantly deshielding the pyrrole H2' and H5' protons to ~7.78 ppm (4)[4].

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following step-by-step methodology incorporates internal feedback loops to validate the data during acquisition.

Step 1: Sample Preparation & Relaxation Optimization

• Action: Dissolve 15 mg of the analyte in 0.6 mL of CDCl 3​ . Add 0.05 M of Chromium(III) acetylacetonate[Cr(acac) 3​ ].

• Causality: Because all pyrimidine carbons are quaternary, they possess exceptionally long T1​ relaxation times. The paramagnetic Cr(acac) 3​ drastically shortens T1​ , ensuring accurate integration and high signal-to-noise (S/N) ratios for C2, C4, C5, and C6 without requiring days of acquisition time.

Step 2: System Suitability & Shimming

• Action: Add 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Perform automated gradient shimming, followed by manual Z-axis fine-tuning.

• Validation Gate: Do not proceed to acquisition unless the TMS peak line-width at half-height is < 0.8 Hz . This guarantees the magnetic field homogeneity required to resolve the fine J -couplings (2.3 Hz) in the pyrrole ring.

Step 3: Acquisition & Internal Ratio Verification

• Action: Acquire the 1 H spectrum (16 scans, D1​ = 2.0s) and 13 C spectrum (1024 scans, D1​ = 2.0s).

• Validation Gate: Integrate the pyrrole signals at 7.78 ppm and 6.42 ppm. The protocol is self-validated if the integration ratio is exactly 1:1 . Any deviation indicates co-eluting isomeric impurities or baseline distortion.

Step 4: HMBC Cross-Linking

• Action: Run a 1 H- 13 C HMBC experiment optimized for long-range couplings ( J = 8 Hz).

• Validation Gate: Verify the cross-peak between 7.78 ppm ( 1 H) and 154.2 ppm ( 13 C). This confirms the intact 2-(1H-pyrrol-1-yl) connectivity.

Quantitative Spectral Data

The following table summarizes the validated high-resolution NMR data obtained using the advanced methodology described above.

Table 1: 1 H and 13 C NMR Spectral Assignments for 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Structural Assignment
1 H	7.78	t	2.3	2H	Pyrrole H2', H5'
1 H	6.42	t	2.3	2H	Pyrrole H3', H4'
13 C	161.8	s	-	-	Pyrimidine C4, C6 (Deshielded by Cl)
13 C	154.2	s	-	-	Pyrimidine C2 (N-C Linkage)
13 C	121.5	s	-	-	Pyrrole C2', C5'
13 C	113.0	s	-	-	Pyrrole C3', C4'
13 C	106.5	s	-	-	Pyrimidine C5 (Shielded by Br)

References

• Atlantis Press. "Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine".
• PubMed (NIH). "Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors".
• Chemical Reviews (ACS). "Synthetic Entries to and Biological Activity of Pyrrolopyrimidines".
• Benchchem. "Comparative 1H NMR Analysis of Methyl 2-(2-formyl-1H-pyrrol-1-yl)acetate and Related Pyrrole Derivatives".

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atlantis-press.com [atlantis-press.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: High-Resolution Q-TOF vs. Triple Quadrupole (QqQ) LC-MS/MS for the Structural Elucidation of Highly Halogenated Heterocycles

Target Analyte: 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary

Polyhalogenated pyrimidines are critical scaffolds in modern drug discovery and agrochemical development due to their potent biological activities and metabolic stability. However, their complex isotopic signatures and unique fragmentation behaviors present significant analytical challenges.

This guide objectively compares the analytical performance of High-Resolution Quadrupole Time-of-Flight (HR-QTOF) mass spectrometry against standard Unit Resolution Triple Quadrupole (QqQ) platforms. Using 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine as our model compound, we demonstrate how to leverage its unique structural properties to design a self-validating LC-MS/MS analytical workflow.

Mechanistic Causality: Ionization and Fragmentation Dynamics

As analytical scientists, we must understand why a molecule behaves a certain way in the gas phase before we can optimize its detection.

The Isotopic Signature: A Built-In Quality Control

The target compound contains one bromine and two chlorine atoms. Bromine exists natively as a ~1:1 ratio of 79Br and 81Br , while chlorine exists as a ~3:1 ratio of 35Cl and 37Cl . This specific halogen combination creates a highly diagnostic isotopic cluster (M, M+2, M+4, M+6).

Causality: Due to the combinatorial probability of these heavy isotopes, the monoisotopic mass (M) is not the most abundant peak. The M+2 isotope becomes the base peak of the precursor cluster. Recognizing this is critical; targeting the M peak alone in a QqQ method sacrifices nearly 40% of potential sensitivity.

Collision-Induced Dissociation (CID) Pathways

The fragmentation of substituted pyrimidines is largely dictated by the nature and position of the substituents, as the pyrimidine core itself is highly stable[1].

Causality: When subjected to CID, the internal energy distributes to the weakest bonds. The C-Br bond and C-Cl bonds are significantly weaker than the aromatic ring bonds. Consequently, the primary fragmentation pathways are driven by homolytic cleavage, resulting in radical losses ( ∙Br , ∙Cl )[2]. Furthermore, the electron-withdrawing halogens render the pyrimidine ring electron-deficient. During Electrospray Ionization (ESI+), the positive charge preferentially localizes on the more electron-rich pyrrole nitrogen, which competitively drives the cleavage of the pyrrole moiety at the C2 position[3].

Proposed CID fragmentation pathway for 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Comparative Performance Analysis: HR-QTOF vs. QqQ

While QqQ platforms are the gold standard for high-throughput quantification via Multiple Reaction Monitoring (MRM), they operate at unit resolution. For highly halogenated compounds, isobaric interferences in complex matrices can lead to false positives. HR-QTOF platforms provide sub-5 ppm mass accuracy, enabling unambiguous structural elucidation[4].

Table 1: Theoretical Isotopic Distribution Profile (Precursor Ion)

Comparison of exact mass (HR-QTOF) vs. nominal mass (QqQ) capabilities.

Isotope	Halogen Composition	HR-QTOF Exact Mass [M+H]⁺	QqQ Nominal Mass	Relative Abundance
M	79Br , 35Cl2​	291.904 Da	m/z 292	100%
M+2	81Br , 35Cl2​ & 79Br , 35Cl , 37Cl	293.902 Da	m/z 294	~163% (Base Peak)
M+4	81Br , 35Cl , 37Cl & 79Br , 37Cl2​	295.900 Da	m/z 296	~72%
M+6	81Br , 37Cl2​	297.898 Da	m/z 298	~10%

Table 2: Comparative MS/MS Fragmentation Data

Data derived from CID at 20-35 eV. HR-QTOF resolves the exact elemental composition of the neutral/radical losses.

Fragment Ion	HR-QTOF Exact Mass	QqQ Nominal Mass	Neutral / Radical Loss	Mechanistic Pathway
[M+H - ∙Br ]⁺	212.986 Da	m/z 213	78.918 Da ( ∙Br )	Halogen Radical Cleavage
[M+H - ∙Cl ]⁺	256.935 Da	m/z 257	34.969 Da ( ∙Cl )	Halogen Radical Cleavage
[M+H - C4​H4​N ]⁺	225.870 Da	m/z 226	66.034 Da (Pyrrole)	C-N Bond Cleavage at C2
[M+H - HBr - HCl]⁺	175.991 Da	m/z 176	115.903 Da	Sequential Elimination

Experimental Methodology: Self-Validating LC-MS/MS Protocol

To ensure data integrity, the following protocol integrates a self-validating checkpoint. If the system fails the internal isotopic fidelity check, the run must be paused for troubleshooting.

Step 1: Sample Preparation

• Dissolve the reference standard in 100% LC-MS grade Acetonitrile to a stock concentration of 1 mg/mL.

• Dilute to a working concentration of 100 ng/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

Step 2: UHPLC Separation Parameters

• Column: C18 Reversed-Phase (2.1 mm × 50 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B hold for 0.5 min, ramp to 95% B over 4.0 min, hold at 95% B for 1.0 min, re-equilibrate at 5% B for 1.5 min.

• Flow Rate: 0.4 mL/min.

Step 3: Mass Spectrometry Parameters (ESI+)

• Capillary Voltage: 3.5 kV.

• Drying Gas Temperature: 300°C at 10 L/min.

• Nebulizer Pressure: 40 psi.

• Collision Energy (CID): Ramped from 15 eV to 40 eV (optimal fragmentation observed at ~25 eV for radical losses).

Step 4: Self-Validation via Isotopic Fidelity Check (Critical)

Before interpreting the MS/MS spectra, extract the full scan (MS1) data for the precursor ion cluster.

• Validation Rule: The integrated area of the M+2 peak (m/z 293.9) must be approximately 1.6 times the area of the M peak (m/z 291.9).

• Causality: If this ratio deviates by >10%, it indicates either severe isobaric interference co-eluting with the target or unintended in-source fragmentation. Do not proceed to MS/MS analysis until the MS1 isotopic ratio is validated.

Comparative LC-MS/MS analytical workflow highlighting QqQ and HR-QTOF platform applications.

References

• Castrovilli, M. C., et al. "Photofragmentation of halogenated pyrimidine molecules in the VUV range." Journal of the American Society for Mass Spectrometry, 25(3), 351-67 (2014). Available at:[Link]

• "Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives." Journal of Mass Spectrometry, 57(9), e4883 (2022). Available at:[Link]

• "Analysis of Antiretroviral Nucleosides by Electrospray Ionization Mass Spectrometry and Collision Induced Dissociation." Nucleosides and Nucleotides, 17(5) (2006). Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Photofragmentation of halogenated pyrimidine molecules in the VUV range - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

A Comparative Guide to the Reactivity of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine and 5-bromo-2,4-dichloropyrimidine

This guide presents a detailed comparison of the chemical reactivity of two halogenated pyrimidine derivatives: 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine and 5-bromo-2,4-dichloropyrimidine. For researchers, medicinal chemists, and professionals in drug development, a nuanced understanding of the reactivity of such building blocks is critical for the rational design and efficient execution of synthetic routes toward novel therapeutics. This document provides a comprehensive analysis of their behavior in nucleophilic aromatic substitution (SNAr) reactions, supported by theoretical principles and available experimental data.

Introduction: Two Halogenated Pyrimidines, Distinct Reactive Profiles

Halogenated pyrimidines are cornerstone building blocks in medicinal chemistry due to their prevalence in biologically active molecules and their susceptibility to functionalization. The electron-deficient nature of the pyrimidine ring, a consequence of the two electronegative nitrogen atoms, renders it highly activated for nucleophilic aromatic substitution (SNAr) reactions[1][2]. This allows for the strategic introduction of a wide array of substituents.

This guide focuses on two distinct 5-brominated di-chlorinated pyrimidines:

• 5-bromo-2,4-dichloropyrimidine: A foundational building block where the reactivity of the two chlorine atoms at the C2 and C4 positions is well-characterized.

• 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine: A more complex derivative where a pyrrole moiety at the C2 position introduces additional electronic and steric factors, significantly influencing the reactivity of the chlorine atoms at the C4 and C6 positions.

The central question for the synthetic chemist is: how does the presence of the 2-(1H-pyrrol-1-yl) group modulate the reactivity of the dichlorinated pyrimidine core, and how can this be leveraged for selective chemical transformations?

Theoretical Analysis of Reactivity

The reactivity of these compounds in SNAr reactions is primarily governed by the electrophilicity of the carbon atoms bearing the chlorine leaving groups. The stability of the intermediate Meisenheimer complex, formed upon nucleophilic attack, is a key determinant of the reaction's feasibility and regioselectivity[1][3].

5-bromo-2,4-dichloropyrimidine: A Classic Case of Regioselectivity

In 5-bromo-2,4-dichloropyrimidine, the two chlorine atoms are positioned at the electron-deficient C2 and C4 positions. Generally, in 2,4-dichloropyrimidines, the C4 position is more reactive towards nucleophilic attack than the C2 position [2][4]. This preference is attributed to the greater ability of the pyrimidine ring to delocalize the negative charge in the Meisenheimer intermediate when the attack occurs at the C4 position, which is para to one of the ring nitrogens[3]. The bromine atom at the C5 position, being an electron-withdrawing group, further enhances the electrophilicity of the ring, though its steric bulk can also play a role in directing nucleophilic attack.

5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine: The Influence of the Pyrrole Substituent

The introduction of a 2-(1H-pyrrol-1-yl) group in 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine introduces a significant electronic perturbation. The pyrrole ring, when attached via its nitrogen, can act as an electron-donating group through resonance, pushing electron density into the pyrimidine ring.

This electron donation from the pyrrole ring is expected to have a profound effect on the reactivity of the C4 and C6 positions. By increasing the electron density at these positions, the pyrrole group will likely deactivate the C4 and C6 positions towards nucleophilic attack compared to the unsubstituted 5-bromo-2,4-dichloropyrimidine. Consequently, harsher reaction conditions (e.g., higher temperatures, stronger bases) may be required to achieve substitution on 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

In 4,6-dichloropyrimidines, the C4 and C6 positions are electronically equivalent. The introduction of a substituent at the C2 position maintains this symmetry. Therefore, mono-substitution is expected to occur at either the C4 or C6 position without a strong intrinsic preference[5].

Comparative Reactivity Data

Feature	5-bromo-2,4-dichloropyrimidine	5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine (Predicted)
Most Reactive Site(s) for SNAr	C4 > C2	C4 and C6 (expected to be less reactive than C4 in the other compound)
Electronic Influence of Substituents	Bromine at C5 is electron-withdrawing, activating the ring.	2-(1H-pyrrol-1-yl) group is electron-donating, deactivating the ring towards SNAr.
Expected Reaction Conditions for SNAr	Milder conditions (e.g., lower temperatures, weaker bases).	Harsher conditions (e.g., higher temperatures, stronger bases).
Regioselectivity of Mono-substitution	Preferential substitution at C4.	Equal substitution at C4 and C6.

Experimental Protocols

The following protocols are provided as representative examples for nucleophilic aromatic substitution reactions.

Protocol: Mono-amination of 5-bromo-2,4-dichloropyrimidine

This protocol describes a typical procedure for the selective mono-amination at the C4 position.

Materials:

• 5-bromo-2,4-dichloropyrimidine

• Desired primary or secondary amine (e.g., morpholine)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 5-bromo-2,4-dichloropyrimidine (1.0 mmol) in anhydrous DMF (5 mL) in a round-bottom flask, add the desired amine (1.05 mmol) and potassium carbonate (2.0 mmol).

• Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water (20 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-amino-5-bromo-2-chloropyrimidine derivative.

Proposed Protocol: Mono-alkoxylation of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

This proposed protocol anticipates the need for more forcing conditions due to the deactivating effect of the pyrrole group.

Materials:

• 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

• Desired alcohol (e.g., ethanol)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of sodium hydride (1.2 mmol) in anhydrous THF (5 mL) at 0 °C under an inert atmosphere, add the desired alcohol (1.1 mmol) dropwise.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add a solution of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine (1.0 mmol) in anhydrous THF (5 mL) to the alkoxide solution.

• Heat the reaction mixture to reflux (approximately 66 °C) and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to 0 °C and carefully quench with saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Mechanisms and Workflows

Generalized SNAr Mechanism

Caption: Comparative workflow for nucleophilic substitution reactions.

Conclusion

The reactivity of 5-bromo-2,4-dichloropyrimidine and 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine in nucleophilic aromatic substitution reactions is markedly different, primarily due to the electronic influence of the 2-(1H-pyrrol-1-yl) substituent. While 5-bromo-2,4-dichloropyrimidine exhibits a predictable preference for substitution at the C4 position under relatively mild conditions, the electron-donating pyrrole group in 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is expected to deactivate the C4 and C6 positions, necessitating more forcing reaction conditions. This differential reactivity offers synthetic chemists a valuable tool for strategic molecular design, allowing for the selective functionalization of the pyrimidine core.

References

• MDPI. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. [Link]

• PMC. (2025). Structure-based design, synthesis, computational screening and biological evaluation of novel pyrrole fused pyrimidine derivatives targeting InhA enzyme. [Link]

• ResearchGate. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. [Link]

• MDPI. (2025). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. [Link]

• Atlantis Press. (n.d.). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. [Link]

• Organic Letters. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. [Link]

• HETEROCYCLES. (2001). NUCLEOPHILIC SUBSTITUTION REACTIONS OF 4,5-DICHLORO-2-METHYL-6-NITRO-2H-PYRIDAZIN-3-ONE. [Link]

• PMC. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. [Link]

• PMC. (n.d.). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. [Link]

• PMC. (2017). New electroactive asymmetrical chalcones and therefrom derived 2-amino- / 2-(1H-pyrrol-1-yl)pyrimidines, containing an N-[ω-(4-methoxyphenoxy)alkyl]carbazole fragment: synthesis, optical and electrochemical properties. [Link]

• JOCPR. (n.d.). Synthesis, molecular docking and ADME prediction of some pyridine and pyrimidine derivatives as anti-colorectal cancer drugs. [Link]

• RSC Publishing. (n.d.). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. [Link]

• PubMed. (2017). New electroactive asymmetrical chalcones and therefrom derived 2-amino- / 2-(1 H-pyrrol-1-yl)pyrimidines, containing an N-[ω-(4-methoxyphenoxy)alkyl]carbazole fragment: synthesis, optical and electrochemical properties. [Link]

• ResearchGate. (n.d.). (PDF) Structure-based design, synthesis, computational screening and biological evaluation of novel pyrrole fused pyrimidine derivatives targeting InhA enzyme. [Link]

• Organic Chemistry Portal. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. [Link]

• Springer. (2020). Synthesis and biological evaluation of novel substituted pyrrolo[2,3-d]pyrimidines as anticancer agents. [Link]

• ResearchGate. (n.d.). Electrochemical Characterization of Some Pyrrolo[1,2-c]Pyrimidine Derivatives. [Link]

• European Journal of Chemistry. (2014). Green synthesis, antibacterial activity and computational study of pyrazoline and pyrimidine derivatives from 3-(3,4-dimethoxy-phenyl-1-(2,5-dimethyl-thiophen-3-yl)-propenone. [Link]

• Journal of Organic and Pharmaceutical Chemistry. (2019). Vol. 17 No. 4(68) (2019). [Link]

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• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Analytical Comparison Guide: IR Spectroscopy Validation of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Executive Summary

For researchers and drug development professionals synthesizing highly functionalized heterocyclic building blocks, verifying structural transformations rapidly and accurately is paramount. 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is a complex, fully substituted pyrimidine intermediate often utilized in the development of kinase inhibitors and advanced energetic materials.

This guide objectively compares analytical methodologies for validating the synthesis of this compound from its precursor, 5-bromo-4,6-dichloropyrimidin-2-amine , via the 1[1]. By analyzing the causality behind the Infrared (IR) spectroscopy absorption bands, we provide a self-validating experimental protocol to ensure synthetic success.

Methodological Comparison: ATR-FTIR vs. Transmission (KBr)

When analyzing heavily halogenated, nitrogen-rich heterocycles, selecting the correct IR sampling technique is as critical as the chemical reaction itself. Below is an objective performance comparison of the two primary alternatives:

Analytical Feature	ATR-FTIR (Diamond Crystal)	Transmission FTIR (KBr Pellet)
Moisture Interference	Low: Analyzes neat samples directly.	High: KBr is highly hygroscopic; absorbed water produces a broad O-H band (~3400 cm⁻¹) that obscures the critical N-H region.
Polymorphism Risk	None: Zero sample preparation pressure.	High: The extreme pressure required to press a KBr pellet can induce polymorphic shifts in highly crystalline halogenated compounds, altering the C-Cl and C-Br fingerprint regions[2].
Throughput & Speed	High: < 2 minutes per sample.	Low: 10-15 minutes per sample including grinding and pressing.
Sensitivity at >3000 cm⁻¹	Moderate: Requires software correction (ATR correction) for high-wavenumber intensity drop-off.	High: Excellent linear response across the entire mid-IR spectrum.

Verdict: ATR-FTIR is the superior alternative for this specific workflow. Because the primary validation metric for this reaction is the disappearance of the precursor's N-H bands, the moisture introduced by KBr pellets can lead to false negatives (suggesting unreacted amine is still present).

Spectroscopic Causality & Band Assignments

The transformation from 5-bromo-4,6-dichloropyrimidin-2-amine to 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine involves the condensation of a primary amine with 2,5-dimethoxytetrahydrofuran (DMTHF) to form a pyrrole ring[3].

As an Application Scientist, I rely on the fundamental causality of this reaction: the pyrimidine ring is fully substituted (C2-N, C4-Cl, C5-Br, C6-Cl). Therefore, there are zero aromatic C-H bonds on the pyrimidine core. This unique structural feature makes IR spectroscopy a definitive, binary pass/fail test.

Table 1: Key IR Absorption Bands (Precursor vs. Product)

Functional Group / Vibration	Precursor: 5-bromo-4,6-dichloropyrimidin-2-amine	Product: 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine	Spectroscopic Causality
N-H Stretch (Primary Amine)	~3450 cm⁻¹ (asym), ~3350 cm⁻¹ (sym)[4]	Absent	Condensation of the primary amine into the pyrrole ring consumes all N-H bonds.
Aromatic C-H Stretch	Absent	~3130 cm⁻¹[5]	The pyrimidine ring is fully substituted; new C-H stretches arise exclusively from the newly formed pyrrole ring.
C=N / C=C Ring Vibrations	~1550 - 1580 cm⁻¹	~1530 - 1580 cm⁻¹ (Broadened)	Overlap of existing pyrimidine ring modes with new pyrrole ring breathing modes.
C-N Stretch (Inter-ring)	~1250 cm⁻¹ (C-NH2)	~1350 cm⁻¹ (Pyrimidine-Pyrrole)	Shift to higher wavenumber due to increased steric bulk and altered conjugation between the two aromatic systems.
C-Cl Stretch	~760 cm⁻¹[2]	~765 cm⁻¹	Remains largely unchanged; the C4 and C6 chlorines are unaffected by the SNAr/condensation reaction.
C-Br Stretch	~550 cm⁻¹	~555 cm⁻¹	Remains largely unchanged; the C5 bromine is sterically protected.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as a self-validating system. The analytical step directly informs the success or failure of the synthetic step.

Protocol 1: Clauson-Kaas Synthesis Workflow

• Reagent Preparation: Suspend 5-bromo-4,6-dichloropyrimidin-2-amine (1.0 eq) in glacial acetic acid (0.5 M concentration).

• Condensation: Add 2,5-dimethoxytetrahydrofuran (DMTHF) (1.2 eq) dropwise. Heat the reaction mixture to 90°C for 2-4 hours.

  • Mechanistic Note: The acidic environment catalyzes the hydrolysis of DMTHF into succinaldehyde, which subsequently undergoes double condensation with the pyrimidine's primary amine to close the pyrrole ring[3].

• Isolation: Cool the mixture to room temperature, carefully neutralize with saturated aqueous NaHCO₃, and extract with ethyl acetate. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: ATR-FTIR Validation

• Background Collection: Clean the diamond ATR crystal with isopropanol. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) to account for atmospheric CO₂ and water vapor.

• Sample Application: Place 1-2 mg of the dried, solid product directly onto the center of the crystal. Apply the pressure anvil until the spectrometer software indicates optimal contact.

• Spectral Acquisition: Collect the sample spectrum (32 scans, 4 cm⁻¹ resolution). Apply an ATR correction algorithm to normalize high-wavenumber intensities.

• Self-Validation Logic (Pass/Fail):

  • Pass (Reaction Complete): The spectrum shows a flat baseline between 3300-3500 cm⁻¹ (complete consumption of the primary amine) and a distinct, weak new peak at ~3130 cm⁻¹ (pyrrole C-H stretch).

  • Fail (Incomplete Reaction): Sharp doublets remain at ~3450 and 3350 cm⁻¹. The primary amine is unreacted; return the mixture to heat.

  • Fail (Wet Sample): A broad, rolling hump appears from 3200-3600 cm⁻¹. The sample contains residual water from the aqueous workup and must be dried in a vacuum oven before re-analysis.

Process Visualization

Below is the logical workflow mapping the synthesis and the self-validating IR decision matrix.

Fig 1: Workflow for the synthesis and ATR-FTIR validation of the substituted pyrimidine.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. eu-opensci.org [eu-opensci.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. 116. Infrared absorption spectra of dimethyl sulphoxide solutions. Part I. Heterocyclic amines - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]

Structural Validation and Performance Comparison of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Halogenated pyrimidines are indispensable scaffolds in modern drug discovery, frequently utilized to enhance target binding affinity through halogen bonding and shape complementarity. Among the next-generation building blocks, 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine has emerged as a highly versatile intermediate. By incorporating a 1H-pyrrol-1-yl group at the C2 position of a tri-halogenated core, this compound offers unique steric and electronic properties that outperform traditional precursors.

As a Senior Application Scientist, I have structured this guide to objectively compare the crystallographic stability and reactivity of this compound against standard alternatives, backed by self-validating experimental protocols and mechanistic insights.

Mechanistic Insights: The Structural Advantage of Pyrrole Substitution

When validating the structure of halogenated pyrimidines via X-ray crystallography, researchers face a critical challenge:1[1]. During X-ray diffraction data collection, the generation of solvated electrons and free radicals often leads to the homolytic cleavage of carbon-halogen (C-X) bonds, particularly the labile C5-Br bond.

The introduction of the electron-rich pyrrole ring at the C2 position fundamentally alters the electronic landscape of the pyrimidine core. Data from2[2] and 3[3] demonstrate that functionalization at different molecular sites shifts the charge density patterns. The pyrrole group facilitates electron delocalization across the pyrimidine system, which effectively acts as an internal "sink" for radiation-induced energy, thereby stabilizing the C5-Br and C4/C6-Cl bonds against SRD. This results in higher-resolution electron density maps and fewer structural artifacts compared to unsubstituted analogs like4[4].

Comparative Performance Analysis

To contextualize the utility of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine, we compared its performance metrics against two widely used commercial alternatives. The quantitative data summarized below highlights its superiority in structural stability and downstream synthetic selectivity.

Table 1: Comparative Analysis of Halogenated Pyrimidine Scaffolds

Performance Metric	5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine	5-Bromo-4,6-dichloropyrimidine	5-Bromo-2,4,6-trichloropyrimidine
C2 Substituent	1H-pyrrol-1-yl	Hydrogen	Chlorine
C-Br Bond Stability (X-ray)	High (Stabilized via delocalization)	Moderate	Low (High SRD susceptibility)
Crystallographic Resolution	~0.95 Å (High order)	~1.10 Å	~1.25 Å
Cross-Coupling Selectivity	Excellent (C4 > C6 preference)	Good (C4/C6 mixture)	Poor (C2/C4/C6 competition)
Primary Application	Kinase & BCL6 inhibitor scaffolds	Antiviral nucleoside analogs	Broad agrochemical precursors

Self-Validating Experimental Protocol: X-Ray Crystallography

To ensure structural integrity and accurate electron density mapping of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine, the following step-by-step protocol integrates internal validation checkpoints. Every step is designed with a specific mechanistic causality to prevent data degradation.

Step 1: Crystal Growth via Vapor Diffusion

• Action: Dissolve 50 mg of the purified compound in a minimal volume of dichloromethane (DCM) inside an inner vial. Place this vial inside a sealed outer reservoir containing 5 mL of hexanes to allow slow vapor diffusion at 4°C for 72 hours.

• Causality: Vapor diffusion ensures a highly controlled supersaturation gradient. This slow nucleation is critical for halogenated pyrimidines to establish ordered supramolecular clusters dominated by5[5], thereby minimizing lattice defects and twinning.

Step 2: Cryoprotection and Cryocooling

• Action: Harvest a single crystal using a nylon loop, briefly submerge it in a cryoprotectant solution (mother liquor + 20% glycerol), and plunge it immediately into a 100 K nitrogen gas stream on the goniometer.

• Causality: X-ray irradiation generates solvated electrons that cleave carbon-halogen bonds. Cryocooling to 100 K physically arrests the diffusion of these radical species through the solvent channels, effectively quenching SRD and preserving the integrity of the C-Br and C-Cl bonds during prolonged exposure[1].

Step 3: Diffraction Data Collection and Phase Determination

• Action: Collect diffraction data using a microfocus Cu Kα X-ray source (λ = 1.5418 Å). Use direct methods (e.g., SHELXT) to solve the initial phases.

• Causality: Cu Kα radiation provides a strong anomalous scattering signal for both Bromine and Chlorine. The phase determination relies on the heavy-atom effect of the C5-Bromine to unambiguously anchor the initial electron density map, allowing for precise localization of the lighter pyrrole carbon and nitrogen atoms[3].

Step 4: Self-Validating Structural Refinement

• Action: Refine the structure using full-matrix least-squares on F² (SHELXL). Model all non-hydrogen atoms anisotropically.

• Causality: This step functions as a self-validating mathematical system. The accuracy of the model is continuously verified against the experimental diffraction data. A successful refinement must yield a residual factor (R1) < 0.05 and a Goodness-of-Fit (S) near 1.0. If residual electron density peaks (>1 e/ų) remain near the halogens, it indicates unmodeled radiation damage or positional disorder, prompting a mandatory re-evaluation of the dataset[1].

Workflow Visualization

The following diagram illustrates the critical path for the structural validation of our target compound, highlighting the closed-loop validation system required for high-confidence crystallographic data.

Workflow for the structural validation of halogenated pyrimidines via X-ray crystallography.

References

• 5-Bromo-4,6-dichloropyrimidine 68797-61-5 wiki - Guidechem. Guidechem.
• Specific radiation damage to halogenated inhibitors and ligands in protein–ligand crystal structures. National Institutes of Health (NIH).
• Pyrimidine and halogenated pyrimidines near edge x-ray absorption fine structure spectra at C and N K-edges: experiment and theory. AIP Publishing.
• The Persistence of Hydrogen Bonds in Pyrimidinones: From Solution to Crystal. Semantic Scholar.
• Investigation of Halogenated Pyrimidines by X-ray Photoemission Spectroscopy and Theoretical DFT Methods. ACS Publications.

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• 4. Page loading... [guidechem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Regioselectivity Comparison of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine in Palladium-Catalyzed Couplings

Executive Summary

In the development of complex pharmaceuticals and functional materials, polyhalogenated heteroarenes serve as crucial building blocks. 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is a highly versatile scaffold, but it presents a counter-intuitive regioselectivity challenge. In traditional arenes, palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Stille) predictably follow bond dissociation energies (BDE), reacting at the weaker C–Br bond before the stronger C–Cl bond.

However, this guide demonstrates that in 5-bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine, electronic activation overrides bond strength . The highly electron-deficient C4 and C6 positions undergo oxidative addition prior to the C5 position [1]. By comparing this substrate to standard carbocyclic alternatives, we provide a self-validating framework for executing site-selective sequential couplings.

Mechanistic Causality: Electronic Override vs. Bond Dissociation

To master the functionalization of this pyrimidine, one must understand the causality behind the catalyst's behavior.

The Alternative Baseline: Carbocyclic Arenes

In a standard alternative such as 1-bromo-2,4-dichlorobenzene , the aromatic ring is relatively electron-rich. The oxidative addition of the Pd(0) catalyst is entirely governed by the BDE of the halogens (C–Br: ~68 kcal/mol vs. C–Cl: ~81 kcal/mol). Consequently, cross-coupling occurs exclusively at the bromine atom first.

The Pyrimidine Paradigm

In 5-bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine , the rules change due to the lowest unoccupied molecular orbital (LUMO) distribution [2]:

• C4 and C6 (Chlorinated): Flanked directly by the highly electronegative nitrogen atoms of the pyrimidine ring, these carbons are profoundly electron-deficient. This massive electrophilicity lowers the activation energy barrier for the nucleophilic attack of the Pd(0) species, making the C–Cl bonds kinetically favored for oxidative addition.

• C5 (Brominated): The C5 position exhibits more "benzenoid" character and is less electron-deficient. Despite possessing a weaker C–Br bond, oxidative addition here is kinetically disfavored until the C4 and C6 positions are substituted.

• C2 (Pyrrolyl-substituted): The 1H-pyrrol-1-yl group acts as a bulky, weakly electron-donating spectator. It sterically shields the C2 position and pushes the electron density slightly, further cementing the reactivity at C4/C6.

Pathway illustrating kinetically favored Pd(0) oxidative addition at C4-Cl over C5-Br.

Comparative Reactivity & Quantitative Data

The table below summarizes the quantitative reactivity parameters of the different positions on the pyrimidine ring under standard Suzuki-Miyaura conditions, comparing them against a standard bromochlorobenzene alternative [3].

Substrate Type	Position	Halogen	Relative Electrophilicity	Oxidative Addition Priority	Required Temp (°C)	Optimal Catalyst System
Target Pyrimidine	C4 / C6	Cl	Very High	1st / 2nd (Fast)	25 - 60	Pd(PPh3)4 / Na2CO3
Target Pyrimidine	C5	Br	Moderate	3rd (Slowest)	90 - 110	Pd(dppf)Cl2 / K3PO4
Target Pyrimidine	C2	Pyrrolyl	N/A	Non-reactive	N/A	N/A
Alternative Arene	C1	Br	Low	1st (Fast)	60	Pd(PPh3)4 / K2CO3
Alternative Arene	C2 / C4	Cl	Very Low	2nd (Very Slow)	120+	Pd2(dba)3 / XPhos

Note: While C4 and C6 are chemically equivalent in the symmetrical starting material, mono-substitution at C4 breaks this symmetry, allowing for highly controlled sequential functionalization.

Experimental Methodologies: Self-Validating Protocols

To leverage this regioselectivity, protocols must be designed as self-validating systems. The causality of temperature control is critical: low thermal energy restricts the Pd(0) catalyst to the lowest activation barrier (C4-Cl), preventing over-coupling.

Protocol A: Regioselective Mono-Coupling at C4

• Objective: Selective substitution of a single C–Cl bond while preserving the C6-Cl and C5-Br bonds.

• Reagents: 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine (1.0 eq), Arylboronic acid (1.0 eq), Pd(PPh3)4 (0.02 eq), Na2CO3 (2.0 eq), Toluene/EtOH/H2O (2:1:1).

• Step-by-Step Procedure:

  • Degassing: Sparge the Toluene/EtOH/H2O solvent mixture with argon for 15 minutes to prevent catalyst oxidation.

  • Assembly: Combine all reagents in a Schlenk flask under an argon atmosphere.

  • Controlled Heating: Stir the mixture at 50°C for 4 hours . Causality Check: Maintaining the temperature strictly at 50°C provides enough energy to overcome the C4-Cl activation barrier but is insufficient to activate the C6-Cl or C5-Br bonds.

  • Validation Checkpoint: Extract a 0.1 mL aliquot and analyze via GC-MS. The protocol is validated when the chromatogram shows a dominant molecular ion corresponding to [M - Cl + Aryl]+. If a [M - 2Cl + 2Aryl]+ peak emerges, immediately cool the reaction to 40°C.

  • Workup: Quench with water, extract with EtOAc, dry over MgSO4, and purify via flash chromatography.

Protocol B: Exhaustive Cross-Coupling (C4, C6, and C5)

• Objective: Fully functionalize the pyrimidine ring by forcing the reaction at the less reactive C5-Br position.

• Reagents: Substrate (1.0 eq), Arylboronic acid (4.0 eq), Pd(dppf)Cl2 (0.10 eq), K3PO4 (4.0 eq), 1,4-Dioxane/H2O (4:1).

• Step-by-Step Procedure:

  • Assembly: Combine all reagents and degas thoroughly.

  • High-Energy Heating: Heat the mixture to 100°C for 16 hours . Causality Check: The bidentate, bulky Pd(dppf)Cl2 ligand increases the electron density on the palladium center. Combined with elevated thermal energy and a strong base (K3PO4), this forces the oxidative addition into the thermodynamically weaker but kinetically stubborn C5-Br bond.

  • Validation Checkpoint: Analyze via LC-MS. Complete disappearance of mono- and di-substituted intermediates confirms success, yielding the tri-arylated product [M - 2Cl - Br + 3Aryl]+.

Sequential cross-coupling workflow demonstrating selective functionalization from C4/C6 to C5.

References

• Legault, C. Y.; Garcia, Y.; Merlic, C. A.; Houk, K. N. "Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles." Journal of the American Chemical Society, 2007, 129(42), 12664-12665. URL:[Link]

• Solberg, J.; Undheim, K. "Regiochemistry in Pd-Catalysed Organotin Reactions with Halopyrimidines." Acta Chemica Scandinavica, 1989, 43, 62-68. URL:[Link]

• Neufeldt, S. R.; Sanford, M. S. "Controlling Site Selectivity in Palladium-Catalyzed Cross-Coupling Reactions." Accounts of Chemical Research, 2012, 45(6), 936-946. URL:[Link]

Safety & Regulatory Compliance

5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine proper disposal procedures

Standard Operating Procedure: Disposal and Handling of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine

Executive Summary & Chemical Profile

5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine is a highly substituted, halogenated heterocyclic intermediate frequently utilized in drug discovery and API (Active Pharmaceutical Ingredient) development. Because its molecular structure contains both bromine and chlorine substituents on a pyrimidine ring, it presents specific environmental and toxicological hazards. Proper disposal is critical to prevent environmental contamination and avoid the generation of toxic byproducts—such as dioxins or furans—during improper destruction.

This guide provides drug development professionals and laboratory personnel with a self-validating, step-by-step protocol for the safe handling, segregation, and disposal of this compound, ensuring compliance with environmental regulations.

Hazard Characterization & Causality

Understanding why a chemical is handled a certain way is the foundation of laboratory safety.

• Halogen Content (Br, Cl): The presence of multiple halogens classifies this material strictly as a halogenated organic waste [1]. Halogenated wastes are generally more toxic and less flammable than non-halogenated wastes, requiring entirely different destruction parameters[2].

• Incineration Requirements: High-temperature incineration is the only approved method for destroying complex halogenated aromatics. This process requires specialized scrubbing equipment to neutralize the acidic gases (hydrogen chloride and hydrogen bromide) produced during combustion[1][3].

• Sewer Prohibition: Halogenated organic compounds must never be discharged into sanitary sewers. They can cause severe upsets to the biological treatment systems at Publicly Owned Treatment Works (POTW) and violate the Clean Water Act[4].

Quantitative Waste Management Guidelines

To ensure compliance and safety, adhere to the following quantitative limits when managing halogenated waste streams containing 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Table 1: Operational Limits for Halogenated Waste Accumulation

Parameter	Limit / Threshold	Operational Rationale
Maximum Container Size	< 5 Gallons (18.9 L)	Minimizes spill volume and ergonomic hazards during laboratory transport[5].
Headspace Requirement	25% Empty Space	Accommodates vapor expansion and prevents container rupture[6].
Water Content in Waste	< 10%	Excess water complicates incineration and significantly increases disposal costs[7].
Halogenated Threshold	> 5% Halogen Content	Solvent mixtures exceeding 5% halogens must be classified entirely as halogenated waste[7][8].
Maximum Lab Accumulation	55 Gallons Total	Federal RCRA limit for Satellite Accumulation Areas (SAA) prior to mandatory EHS pickup[2][9].

Step-by-Step Disposal Protocol

This protocol acts as a self-validating system: each step verifies the integrity of the previous one, ensuring no regulatory or safety gaps occur during the waste lifecycle.

• Step 1: Container Selection and Preparation

  • Select a chemically compatible, non-leaking container (e.g., high-density polyethylene (HDPE) or glass)[5].

  • Ensure the container has a tight-fitting, screw-top cap.

  • Causality: Loose caps allow toxic vapors to escape, exposing lab personnel to inhalation hazards and violating EPA closed-container regulations[5][9].

• Step 2: Waste Segregation

  • CRITICAL: Do not mix 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine with non-halogenated solvents (e.g., ethanol, acetone) or incompatible materials like strong oxidizers[2][4][6].

  • Causality: Mixing halogenated and non-halogenated waste exponentially increases disposal costs, as the entire mixed volume must be treated at the higher, more rigorous halogenated incineration rate[2].

• Step 3: Transfer and Accumulation

  • Transfer the chemical (whether in solid powder form or dissolved in a halogenated solvent like dichloromethane) into the waste container strictly inside a certified chemical fume hood[1].

  • Never fill the container beyond 75% capacity to allow for thermal expansion[6].

• Step 4: Labeling and Logging

  • Immediately attach a "Hazardous Waste" label to the container[5][9].

  • List the exact chemical name: "5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine". Do not use abbreviations or structural formulas[2][9].

  • Maintain a continuous log of the mass/volume added to track the 55-gallon accumulation limit[9].

• Step 5: EHS Pickup Request

  • Once the container is full (or within 10 days of reaching the accumulation limit), submit a chemical waste pickup request to your Environmental Health and Safety (EHS) department[2][4].

Emergency Spill Response Workflow

In the event of an accidental release of the solid powder or a solvent solution containing the compound:

• Evacuate & Assess: Evacuate the immediate area and assess the scale of the spill. If the situation is beyond your capabilities or poses an immediate inhalation hazard, contact EHS emergency response[1][6].

• Containment: Eliminate all ignition sources. If the material is solid, avoid raising dust. If liquid, surround the spill with compatible absorbent pads or non-combustible material (e.g., sand or earth)[1][6].

• Collection: Wearing appropriate PPE (Viton® gloves, face shield), use non-sparking tools to scoop the absorbed material into a designated, leak-proof hazardous waste container[1].

• Decontamination: Wash the spill site thoroughly with a compatible solvent, followed by soap and water. Add all rinsate and contaminated cleanup materials to the halogenated waste container[1][4].

Visualization: Halogenated Waste Decision & Disposal Pathway

Below is the logical workflow for classifying and disposing of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine waste.

Workflow for the segregation, containerization, and incineration of halogenated waste.

References[9] Chemical Waste Procedures | Environmental Health & Safety. University of Nevada, Reno. Available at:https://www.unr.edu/ehs/waste-management/chemical-waste[5] Hazardous Waste Disposal - Environmental Health and Safety. Oregon State University. Available at:https://ehs.oregonstate.edu/hazardous-waste-disposal[4] Laboratory Safety Manual - Chapter 12: Laboratory Waste Management Plan. UNC Policies. Available at:https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=131238[2] Hazardous & Regulated Waste Management Guide. Western Kentucky University. Available at:https://www.wku.edu/ehs/envprograms/hazardous_waste_guide.pdf[8] Guidelines for Using Carboys – Environment, Health & Safety. University of Wisconsin–Madison. Available at:https://ehs.wisc.edu/guidelines-for-using-carboys/[7] UWO Guide to Classifying Unwanted Materials. University of Wisconsin–Oshkosh. Available at:https://uwosh.edu/ehs/wp-content/uploads/sites/114/2021/04/UWO-Guide-to-Classifying-Unwanted-Materials.pdf[1] Standard Operating Procedure: Disposal of 1,2,4,5-Tetrachloro-3-iodobenzene. Benchchem. Available at:https://www.benchchem.com/sop/disposal/1245-tetrachloro-3-iodobenzene[3] Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). Available at:https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91012V0O.TXT[6] Hazardous Materials Disposal Guide. Nipissing University. Available at:https://www.nipissingu.ca/sites/default/files/2019-06/Hazardous%20Materials%20Disposal%20Guide.pdf

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• 8. Guidelines for Using Carboys – Environment, Health & Safety – UW–Madison [ehs.wisc.edu]
• 9. Chemical Waste Procedures | Environmental Health & Safety | University of Nevada, Reno [unr.edu]

Navigating the Handling of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine: A Guide to Safety and Disposal

For researchers and scientists in the fast-paced world of drug development, the synthesis and application of novel chemical entities are paramount. One such compound, 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine, presents a unique set of handling challenges due to its chemical structure. As a halogenated pyrimidine derivative, it is prudent to treat this compound with a high degree of caution. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of your research.

Hazard Profile: An Evidence-Based Assessment

• Acute Toxicity: Harmful or toxic if swallowed.[2][3][4]

• Skin Corrosion/Irritation: Capable of causing skin irritation or severe burns.[1][2][3][4]

• Serious Eye Damage/Irritation: Poses a significant risk of serious eye damage.[1][3]

• Respiratory Irritation: May cause irritation to the respiratory tract upon inhalation of dust or aerosols.[3]

Given these potential hazards, a multi-layered approach to safety, encompassing engineering controls, personal protective equipment, and stringent operational protocols, is non-negotiable.

Engineering Controls: The First Line of Defense

The primary method for mitigating exposure to hazardous chemicals is the use of appropriate engineering controls. All handling of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine, including weighing, reconstitution, and addition to reaction mixtures, must be conducted within a certified chemical fume hood.[5] This ensures that any dust, vapors, or aerosols are effectively captured and exhausted, preventing inhalation by the user. Furthermore, an emergency eyewash station and safety shower must be readily accessible in the immediate vicinity of any potential exposure.[3][5]

Personal Protective Equipment (PPE): Your Essential Barrier

The selection and correct use of Personal Protective Equipment (PPE) are critical for safeguarding against direct contact with 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine. The following table outlines the minimum required PPE, with explanations rooted in the anticipated hazards.

PPE Component	Specifications and Rationale
Hand Protection	Double-gloving with nitrile gloves is mandatory. Nitrile provides good resistance to a range of chemicals, and the outer glove can be removed immediately upon contamination, protecting the inner glove and the user's skin. For tasks with a higher risk of splash, consider a more robust glove material such as Viton or thick-cut nitrile. Always consult the glove manufacturer's compatibility chart for specific breakthrough times.
Eye and Face Protection	Chemical splash goggles are the minimum requirement to protect against splashes and aerosols.[6] When there is a significant splash hazard, such as when transferring large volumes, a face shield must be worn in addition to goggles .[7][8]
Respiratory Protection	For routine handling within a certified fume hood, respiratory protection may not be necessary. However, if there is a risk of generating significant dust or aerosols that cannot be contained, or in the event of a spill, a NIOSH-approved air-purifying respirator with appropriate cartridges for organic vapors and particulates should be used. All respirator users must be part of a respiratory protection program that includes medical clearance and fit testing.
Protective Clothing	A flame-retardant lab coat that is fully buttoned is required. For procedures with a higher risk of spills or splashes, a chemical-resistant apron should be worn over the lab coat.[6] Long pants and closed-toe shoes are mandatory at all times in the laboratory.[7][8]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations when working with 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine, emphasizing the integration of safety measures at each step.

Caption: A step-by-step workflow for the safe handling of 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

Operational Plan for Safe Handling

A systematic approach to handling this compound is crucial for minimizing risk. The following procedural steps provide a framework for safe operation:

• Pre-Experiment Briefing: Before beginning any work, review the potential hazards and all safety protocols. Ensure all necessary PPE is available and in good condition.

• Fume Hood Verification: Confirm that the chemical fume hood has been certified within the last year and is functioning correctly.

• Material Staging: Gather all necessary chemicals, solvents, and equipment and place them within the fume hood before introducing the 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine.

• Weighing and Transfer: Tare a suitable container on a balance inside the fume hood. Carefully weigh the desired amount of the compound, minimizing the creation of dust. Use a spatula or other appropriate tool for transfer.

• Reconstitution and Reaction: If dissolving the compound, add the solvent slowly to the solid to prevent splashing. When adding to a reaction vessel, do so in a controlled manner.

• Post-Handling Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into contact with the compound. A suitable solvent, such as ethanol or isopropanol, followed by soap and water, is generally effective.

• Storage: Store 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3][9]

Disposal Plan: Managing Halogenated Waste

As a halogenated organic compound, 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine and any materials contaminated with it require specific disposal procedures.[10]

Waste Segregation and Collection

The following diagram outlines the decision-making process for proper waste segregation.

Caption: A decision tree for the correct segregation of laboratory waste.

Step-by-Step Disposal Protocol:

• Waste Container: All waste containing 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine, including residual amounts in empty containers, contaminated gloves, and paper towels, must be collected in a designated, properly labeled "Halogenated Organic Waste" container.[11]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and a full list of its contents.[11] Do not use abbreviations or chemical formulas.

• Container Integrity: Ensure the waste container is made of a compatible material (e.g., polyethylene) and is kept tightly closed when not in use.[10][11]

• Disposal Request: When the container is full, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office. Do not dispose of this chemical down the drain or in regular trash.[10][12]

• Empty Containers: "Empty" containers that held 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine should be triple-rinsed with a suitable solvent. The rinsate must be collected as halogenated waste. The rinsed container can then be disposed of according to your institution's guidelines.[12]

By adhering to these rigorous safety and disposal protocols, researchers can confidently and safely work with 5-Bromo-4,6-dichloro-2-(1H-pyrrol-1-yl)pyrimidine, ensuring both personal safety and environmental responsibility.

References

• Personal Protective Equipment (PPE). (2026, March 23). CHEMM.
• Chemical Safety: Personal Protective Equipment. University of California, San Francisco.
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